Zinc White

• IUPAC Name: oxozinc
• InChI: InChI=1S/O.Zn
• InChI Key: XLOMVQKBTHCTTD-UHFFFAOYSA-N
• Canonical SMILES: O=[Zn]
• Molecular Formula: OZn, ZnO
• Molecular Weight: 81.4 g/mol
• Physical Description: Crude zinc oxide is a yellow-gray granular solid with no odor. It is insoluble in water. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. Prolonged inhalation of the dust may result in metal fume fever with symptoms of chills, fever, muscular pain, nausea and vomiting., Dry Powder; Dry Powder, Liquid; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Liquid; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid; Pellets or Large Crystals, Other Solid, White, odorless solid; [NIOSH], WHITE POWDER., White, odorless solid.
• Solubility: 0.0004 % at 64 °F (NIOSH, 2023), Insoluble in water, Slowly decomposed by water, Soluble in dilute acid, Soluble in acids and alkalies; insoluble in alcohol, 0.00042 g/100 cu cm water at 18 °C, Solubility in water: none, (64 °F): 0.0004%
• Density: 5.61 (NIOSH, 2023) - Denser than water; will sink, 5.6 g/cu cm, 5.6 g/cm³, 5.61
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), 0 mm Hg (approx), 0 mmHg (approx)
• Impurities: ... Some technical grades contain a few tenths of a percent lead.
• Color/Form: White or yellowish-white powder; hexagonal crystals, Coarse white or grayish powder, Hexagonal, wurtzite crystal structure, White powder; hexagonal
• CAS No.: 1314-13-2, 174846-84-5, 174846-83-4, 155149-97-6, 20431-17-8, 174846-87-8, 174846-85-6, 8051-03-4
• Melting Point: 3587 °F (NIOSH, 2023), Zinc 786 °F, 1974 °C, 1975 °C, 3587 °F

Description

Zinc White, primarily composed of zinc oxide (ZnO), is a versatile inorganic compound of significant interest in multidisciplinary research. Its wide bandgap (∼3.3 eV) and large exciton binding energy make it a foundational material in semiconductor and nanoscience studies, particularly in the development of UV lasers, photodetectors, and transparent conductive oxides for optoelectronic devices. In catalysis, ZnO nanoparticles serve as efficient photocatalysts for the degradation of organic pollutants under UV light and as supports or active components in industrial chemical synthesis. Furthermore, its well-documented antimicrobial and UV-blocking properties are extensively investigated for applications in functional coatings, textiles, and polymer composites. Researchers also utilize this compound as a precursor for zinc chemistry, a vulcanization activator in rubber studies, and a key component in the synthesis of varistors and piezoelectric devices. This high-purity reagent is essential for advancing innovation in materials science, chemistry, and engineering.

Advanced Synthesis Methodologies and Nanostructure Engineering of Zinc Oxide

Solution-Based Approaches for Zinc Oxide Nanoparticle Synthesis

Solution-based methods are widely used for synthesizing ZnO nanostructures due to their simplicity, low cost, and ability to control particle size and morphology by tuning reaction parameters such as chemical precursors, solvents, temperature, and concentration. mdpi.commetu.edu.trrsc.org

Hydrothermal and Solvothermal Techniques for Morphology Control

Hydrothermal and solvothermal methods are liquid-phase techniques that involve carrying out reactions in aqueous (hydrothermal) or non-aqueous (solvothermal) solvents at elevated temperatures and pressures. These conditions promote the crystallization and growth of ZnO nanostructures with controlled morphologies. mdpi.commdpi.comnih.govmdpi.com

Temperature and pH are critical parameters for controlling morphology in hydrothermal synthesis. For instance, a temperature-controlled hydrothermal synthesis using zinc acetate (B1210297) and sodium hydroxide (B78521) solution with citric acid as a capping agent demonstrated the formation of hexagonal rods at 100 °C, which agglomerated into flower-like structures at 110-120 °C. mdpi.com Further increasing the temperature to 160 °C led to flake-like roses, and disordered structures composed of nanosized plates were observed above 180 °C. mdpi.com This indicates that temperature changes impact the diffusion of hydroxide and citrate (B86180) complexes, influencing the resulting morphology. mdpi.com Another study showed that varying pH in a hydrothermal synthesis without organic additives could yield well-formed hexagonal pellets at pH 8.0-8.5, while strongly basic conditions (pH 11.0 and 13.5) resulted in small elongated particles. mdpi.com

The use of different solvents in solvothermal synthesis can also influence the resulting ZnO nanostructure. For example, using zinc acetylacetonate (B107027) as the zinc source in solvothermal synthesis with different solvents like THF, decane, water, and toluene (B28343) resulted in varied ZnO structures, including cauliflower-like, truncated hexagonal conical, tubular, rod-like, hourglass-like, nanorods, and spherical shapes. mdpi.com Different alcohols (primary, secondary, and tertiary) used in solvothermal synthesis showed that primary alcohols successfully synthesized ZnO nanoparticles, while secondary and tertiary alcohols did not yield ZnO. mdpi.com The type of alcohol used also influenced the structure, ranging from quasi-spherical to rods. mdpi.com

Ionic liquids can also be used as soft templates in hydrothermal synthesis to control morphology. The controlled addition of hydrophilic ionic liquids with different structures allowed for the tuning of ZnO nanostructure morphology. rsc.org For example, increasing concentrations of 1-ethyl-3-methylimidazolium (B1214524) methylsulfate (B1228091) transformed rod-shaped structures into flower-shaped ones, while 1-butyl-3-methylimidazolium methylsulfate and 1-ethyl-3-methylimidazolium ethylsulfate led to petal- and flake-like nanostructures, respectively. rsc.org This suggests that the selective adsorption effect of ionic liquids protects certain facets during growth, promoting growth in specific directions. rsc.org

Studies have also shown that hydrothermal treatment temperature can control the morphology and size of ZnO nanostructures, with morphology changing from needle-like to semi-spherical shapes with increasing temperature. nih.gov

Sol-Gel and Precipitation Methods for Zinc Oxide Nanomaterial Fabrication

Sol-gel and precipitation methods are common solution-based techniques for fabricating ZnO nanomaterials, offering control over particle size, shape, and properties. mdpi.commetu.edu.trrsc.orgut.ac.irijcps.org

The sol-gel method involves the hydrolysis and condensation of metal alkoxides or salts in a solution to form a sol, which then undergoes gelation and drying to yield ZnO nanoparticles. mdpi.comresearchgate.net This method allows for precise control over particle size, morphology, and crystallinity, enabling the production of uniform nanoparticles. mdpi.com For instance, ZnO nanopowders with hexagonal wurtzite structure were synthesized by the sol-gel method using zinc sulfate (B86663) heptahydrate in ethanol (B145695) with diethylene glycol surfactant. ut.ac.ir Another sol-gel synthesis using zinc acetate dihydrate and oxalic acid in ethanol produced spherically shaped ZnO nanoparticles with a hexagonal wurtzite structure and a crystallite size of 20 nm. rsc.org Starch-mediated sol-gel synthesis has also been used as an environmentally sustainable approach to produce crystalline mesoporous ZnO NPs with hexagonal wurtzite structure and an average crystallite size of 22 nm. mdpi.com

Precipitation methods involve the reaction of zinc salts with a precipitating agent in a solution, leading to the formation of a solid ZnO precipitate. metu.edu.trijcps.orgajgreenchem.comorientjchem.orgmdpi.com The size and shape of the resulting nanoparticles can be manipulated by controlling parameters such as precipitation temperature, the amount of chelating agent, and the type of solvent. metu.edu.tr These factors influence the adsorption events between ZnO crystals and organic molecules, affecting nucleation and growth. metu.edu.tr For example, ZnO nanoparticles were synthesized by direct precipitation using zinc nitrate (B79036) and ammonium (B1175870) carbonate in aqueous solutions. researchgate.net Another study synthesized ZnO nanoparticles by precipitating a surfactant solution containing triethanolamine (B1662121) and zinc acetate with sodium carbonate, resulting in nanosized powders with wurtzite structure. ijcps.org The optimization of precipitation conditions using a Taguchi approach with zinc acetate dihydrate and sodium hydroxide resulted in ZnO nanoparticles with a small crystallite size of 3.29 nm. mdpi.com

Data from microemulsion-based synthesis followed by calcination also highlights the influence of calcination temperature on nanoparticle size and morphology. researchgate.netosti.gov

Synthesis Method (Precursors)	Conditions	Resulting Morphology/Size	Citation
Hydrothermal (Zinc Acetate, NaOH, Citric Acid)	100 °C	Hexagonal rods	mdpi.com
Hydrothermal (Zinc Acetate, NaOH, Citric Acid)	110-120 °C	Flower-like structures (agglomerated rods)	mdpi.com
Hydrothermal (Zinc Acetate, NaOH, Citric Acid)	160 °C	Flake-like roses	mdpi.com
Hydrothermal (Zinc Acetate, NaOH, Citric Acid)	>180 °C	Disordered structures (nanosized plates)	mdpi.com
Hydrothermal (Zinc Acetate, NaOH)	pH 8.0-8.5	Hexagonal pellets	mdpi.com
Hydrothermal (Zinc Acetate, NaOH)	pH 11.0, 13.5	Small elongated particles	mdpi.com
Solvothermal (Zinc Acetylacetonate)	Various solvents (THF, decane, water, toluene)	Varied shapes (cauliflower, conical, tubular, rod, hourglass)	mdpi.com
Solvothermal (Zinc Acetylacetonate, Primary Alcohols)	-	ZnO nanoparticles (quasi-spherical to rods)	mdpi.com
Sol-Gel (Zinc Sulfate Heptahydrate, Diethylene Glycol)	Ethanol solution	Hexagonal wurtzite nanoparticles	ut.ac.ir
Sol-Gel (Zinc Acetate Dihydrate, Oxalic Acid)	Ethanol solvent	Uniform, spherical nanoparticles (20 nm crystallite size)	rsc.org
Sol-Gel (Zinc Acetate Dihydrate, Starch)	-	Crystalline mesoporous nanoparticles (22 nm crystallite size)	mdpi.com
Precipitation (Zinc Nitrate, Ammonium Carbonate)	Aqueous solution	ZnO nanoparticles	researchgate.net
Precipitation (Zinc Acetate, Sodium Carbonate, Triethanolamine)	Room temperature, 5 hours stirring	Nanosized wurtzite powders	ijcps.org
Precipitation (Zinc Nitrate, KOH)	Room temperature	Nanoparticles (20-40 nm)	orientjchem.org
Precipitation (Zinc Acetate Dihydrate, NaOH)	Optimized conditions (Taguchi approach)	Nanoparticles (3.29 nm crystallite size)	mdpi.com

Microemulsion-Based Synthesis of Zinc Oxide Nanostructures

Microemulsion-based synthesis is a versatile solution-based approach that utilizes microemulsions as nanoreactors to control the size and shape of synthesized nanoparticles. metu.edu.trresearchgate.netbiotechnologia-journal.orgmetu.edu.tr

In this technique, ZnO nanoparticles are typically synthesized within reverse microemulsion systems, often followed by calcination of the intermediate product. researchgate.netosti.gov For example, ZnO nanoparticles were synthesized using a reverse microemulsion system of sodium bis(2-ethylhexyl)sulfosuccinate (Aerosol OT, or AOT), glycerol, and n-heptane, with zinc acetate dihydrate as the precursor. researchgate.netosti.gov The formation of ZnO nanoparticles was achieved by calcining the premature zinc glycerolate microemulsion product in air at various temperatures (300, 400, and 500 °C). researchgate.netosti.gov

Both the surfactant concentration in the initial microemulsion formulation and the calcination temperature influenced the morphology and size of the resulting ZnO nanoparticles. researchgate.netosti.gov Low surfactant concentrations (5:5:90, AOT:glycerol:n-heptane, wt.%) resulted in spherical ZnO nanoparticles, with the average particle size increasing from 15 ± 1 nm to 24 ± 1 nm with increasing calcination temperature, while the spherical morphology remained unchanged. researchgate.netosti.gov A microemulsion system with a higher surfactant amount (30:5:65, AOT:glycerol:n-heptane, wt.%) yielded rod-like ZnO nanostructures after calcination at 300 and 400 °C, with dimensions of 22 ± 3 nm diameter and 66 ± 3 nm length, and 28 ± 1 nm diameter and 72 ± 1 nm length, respectively. researchgate.netosti.gov Increasing the calcination temperature to 500 °C in this higher surfactant concentration system initiated a rod-to-sphere shape transformation. osti.gov

Green Synthesis Pathways for Environmentally Benign Zinc Oxide Nanoparticles

Green synthesis pathways for ZnO nanoparticles emphasize the use of environmentally friendly materials and processes, offering a sustainable alternative to conventional chemical and physical methods. mdpi.comijpsjournal.comresearchgate.netnih.govacs.org These methods often involve using biological entities such as plant extracts, bacteria, fungi, and algae as reducing and stabilizing agents. ijpsjournal.comnih.gov

The significance of green synthesis lies in its environmental benefits, including reduced toxicity and energy efficiency. ijpsjournal.com Using natural biological agents replaces hazardous chemicals and solvents, lessening the impact on the environment and reducing risks to ecosystems and public health. ijpsjournal.com Green synthesis typically occurs at ambient temperature and pressure, consuming significantly less energy compared to traditional methods that often require high temperatures and pressures. ijpsjournal.com

Biological chemicals used in green synthesis can also provide additional functional properties to ZnO nanoparticles by acting as natural capping agents, enhancing their stability and dispersibility. ijpsjournal.com Plant extracts, rich in flavonoids and phenolic compounds, can contribute to the stabilization and capping of nanoparticles. nih.gov The quantity of leaf broth solution used can modulate particle size. nih.gov Algal-based synthesis offers greater specificity and control, allowing for customization of nanoparticle properties. nih.gov

Examples of green synthesis include using plant extracts like Ficus carica leaves researchgate.net, starch mdpi.comacs.org, soy lecithin (B1663433) acs.org, and polyvinylpyrrolidone (B124986) (PVP) acs.org. Microbes such as bacteria, fungi (e.g., Aspergillus niger, Aspergillus terreus, Fusarium oxysporum), algae, and yeast can also be employed. ijpsjournal.comresearchgate.netnih.gov Starch-mediated sol-gel synthesis has been demonstrated as an efficient and environmentally sustainable approach. mdpi.com

Vapor-Phase and Solid-State Synthesis Routes for Zinc Oxide

Vapor-phase and solid-state synthesis routes are also employed for fabricating ZnO nanostructures, particularly for thin films and nanowires, offering different advantages in terms of control over structure and morphology. mdpi.comrsc.org

Vapour Deposition Techniques for Thin Film and Nanowire Growth

Vapor deposition techniques are widely applied for the synthesis of ZnO thin films and one-dimensional (1D) structures like nanowires and nanorods. These methods involve the transport of zinc and oxygen-containing species in the vapor phase, followed by their deposition and reaction on a substrate. mdpi.comrsc.orgacs.org Common vapor deposition methods include physical vapor deposition (PVD) and chemical vapor deposition (CVD), as well as atomic layer deposition (ALD). mdpi.commdpi.comodu.edumdpi.com

Physical Vapor Deposition (PVD) involves generating vapor from raw materials through a physical process, such as heating ZnO powder to high temperatures, followed by deposition. mdpi.com PVD has been used to synthesize different ZnO nanostructures, including nanoparticles, thin films, nanowires, nanorods, and nanobelts. For instance, ZnO nanowires and nanosheets were obtained by a single-step PVD process using gold nanoparticles and gold thin films as catalysts. The size of the catalyst was found to be different for nanowires and nanosheets, with smaller gold nanoparticles favoring 1D growth (nanowires) and larger agglomerated nanoparticles leading to 2D structures (nanosheets). A modified vapor phase transport deposition process using a double-tube reactor has been used to synthesize ZnO nanowires on transparent oxide substrates without metal catalyst seed layers. core.ac.uk This method created a Zn-rich vapor environment facilitating the formation and growth of ZnO nanoparticles and wires at lower substrate temperatures. core.ac.uk

Chemical Vapor Deposition (CVD) involves chemical reactions between vapor-phase precursors on a substrate to form the desired material. rsc.org Both PVD and CVD are utilized for synthesizing 1D ZnO structures. mdpi.com

Atomic Layer Deposition (ALD) is a vapor phase deposition technique offering precise control over thin film thickness at the (sub)nanometer scale, high uniformity, and good conformity. odu.edumdpi.com ALD is suitable for nanotechnology engineering and has been used for synthesizing ZnO thin films. odu.edumdpi.com The process typically involves sequential exposures of a zinc precursor (like diethyl zinc, DEZ) and an oxygen source (like water vapor), separated by purge steps. odu.edumdpi.comresearchgate.net ALD of ZnO using DEZ and water has been reported, demonstrating linear growth characteristics and the ability to control film quality by optimizing deposition parameters. odu.eduacs.organl.gov For example, ALD of ZnO was performed using sequential exposures of DEZ and H₂O at 100 °C, achieving a growth per cycle of 0.2 nm. mdpi.com The concentration, size, and surface-to-volume ratio of ZnO nanocrystals can be engineered by controlling the number of ALD cycles and the properties of the substrate. acs.org

Solid-state reactions can also be used to synthesize ZnO nanostructures. mdpi.comscientific.netresearchgate.net This method typically involves reacting solid precursors at elevated temperatures. For example, ZnO nanoparticles have been synthesized by a one-step solid-state reaction using zinc sulfate heptahydrate and sodium hydroxide, achieving pure ZnO nanoparticles at room temperature by adjusting the molar ratio of reagents. researchgate.net Another solid-state method based on the pyrolysis of hybrid macromolecular precursors like ZnCl₂-Chitosan has been used to prepare nanostructured ZnO, where the particle size, morphology, and luminescent properties were dependent on the ratio of metal to polymer in the precursors. uniovi.es Ligand-free ZnO nanoparticles have also been synthesized by solid-state transformation of Zn(II)-organic coordination polymer particles at 550 °C. rsc.org

Vapor Deposition Technique	Precursors/Method	Resulting Structure/Morphology	Citation
PVD	ZnO powder heated to high temperatures	ZnO vapor for deposition	mdpi.com
PVD	Gold nanoparticles/thin films as catalyst	ZnO nanowires, nanosheets
Modified Vapor Phase Transport	Zn-rich vapor environment	ZnO nanoparticles and wires (20–80 nm diameter, up to 6 µm length)	core.ac.uk
ALD	Diethyl zinc (DEZ), water vapor	ZnO thin films (controllable thickness, high uniformity)	odu.edumdpi.comanl.gov
ALD	DEZ, H₂O (at 100 °C)	ZnO thin film (≈200 nm thickness, 0.2 nm/cycle growth)	mdpi.com

Mechanochemical Processes for Zinc Oxide Crystallite Size Modulation

Mechanochemical synthesis, often involving high-energy ball milling, is a method that utilizes mechanical forces to induce chemical reactions and reduce particle size. nih.gov This technique can effectively decrease the crystallite size of substances, producing nanoparticles. nih.gov For ZnO, mechanochemical processes have been employed to synthesize nanoparticles, with studies investigating the effect of milling time and subsequent thermal treatment on particle size and crystallinity. rsc.org For instance, a mechanochemical process using ZnCl₂ and Na₂CO₃ with NaCl as a diluent, followed by milling and thermal treatment at 600 °C, yielded nanocrystalline ZnO particles less than 100 nm. rsc.org Another approach involves the solvent-free mechanochemical synthesis from ε-Zn(OH)₂ crystals through high-energy ball milling, producing uniform ZnO nanoparticles ranging from 10 to 30 nm depending on milling duration. nih.gov This process can involve a phase transition from crystalline ε-Zn(OH)₂ to amorphous Zn(OH)₂, followed by decomposition to ZnO and water. nih.gov

Data from a study on mechanochemical synthesis of ZnO nanoparticles from ε-Zn(OH)₂ shows the influence of milling time on crystallite size calculated by different methods:

Milling Time	Scherrer Crystallite Size (nm)	Williamson-Hall Crystallite Size (nm)
Short	~10	~15
Longer	~20	~25

Mechanochemical methods can also be combined with other techniques, such as physical vapor deposition (PVD), to enhance the quality and uniformity of ZnO nanoparticles. mdpi.com

Atomic Layer Deposition (ALD) for Conformal Zinc Oxide Coatings

Atomic Layer Deposition (ALD) is a thin film deposition technique known for its ability to produce highly conformal and uniform coatings with precise thickness control at the nanometer scale. stanford.eduhzo.comresearchgate.net ALD is based on self-limiting, saturated surface reactions involving sequential exposures of gaseous precursors. stanford.eduhzo.com This makes it particularly suitable for coating substrates with complex morphologies, including nanopores, nanotubes, and nanowires. researchgate.net

For ZnO deposition via ALD, common precursors include diethyl zinc (DEZ) or dimethylzinc (B1204448) (DMZ) as the zinc source and water or ozone as the oxygen source. stanford.edumdpi.commdpi.com The ALD process for ZnO using DEZ and water involves sequential reactions on the substrate surface. stanford.edu Different ALD growth parameters, such as deposition temperature and precursor exposure times, significantly impact the properties of the resulting ZnO film. stanford.eduosti.gov

Studies have shown that the ALD window for ZnO typically ranges from 130 to 170 °C, where conformal films with minimal thickness variation can be achieved. stanford.edu Depositions outside this window may result in lower growth rates and larger thickness deviations, resembling a chemical vapor deposition (CVD) process. stanford.edu The choice of oxygen precursor also influences the growth rate and structural properties; for example, using ozone as an oxygen precursor can result in lower growth rates compared to water-based ALD, although films can still be grown at temperatures as low as 50 °C. mdpi.com

ALD has been successfully used to deposit conformal ZnO coatings on various substrates, including mesoporous zirconia and anodic aluminum oxide films with high aspect ratio features. acs.orginredox.com The self-terminating nature of ALD reactions allows for precise control over the amount of material deposited per cycle. acs.org

Influence of Synthesis Parameters on Zinc Oxide Nanomaterial Characteristics

The characteristics of ZnO nanomaterials, including their morphology, size, crystallinity, and surface chemistry, are highly dependent on the specific synthesis parameters employed. biointerfaceresearch.commdpi.com Controlling these parameters is crucial for tailoring the properties of ZnO for specific applications. biointerfaceresearch.commdpi.com

Control of Particle Morphology, Size, and Crystallinity in Zinc Oxide

Various synthesis parameters influence the morphology, size, and crystallinity of ZnO nanoparticles. These include the type and concentration of precursors, reaction temperature, reaction time, pH conditions, solvent type, and the presence of surfactants or capping agents. rsc.orgbiointerfaceresearch.commdpi.comresearchgate.netbeilstein-archives.orgmdpi.com

For instance, in controlled precipitation methods, factors such as reaction temperature, pH, precipitation duration, and the washing medium can be adjusted to control the morphology and size of ZnO nanoparticles. rsc.org Using ZnSO₄ and NH₄OH, nano-sized ZnO flakes with a hexagonal structure and high crystallinity have been synthesized. rsc.org The choice of precipitating agent also plays a role; using potassium hydroxide instead of sodium hydroxide in a sol-gel synthesis resulted in smaller crystallite sizes of ZnO. biointerfaceresearch.com

Hydrothermal synthesis parameters like temperature and time can produce diverse morphologies such as flower-like, rod-like, and spherical granular structures, and also influence crystallite size. biointerfaceresearch.com An increase in reaction temperature can lead to an increase in average grain size, while the effect of reaction time can vary. rsc.org Similarly, in solvothermal methods, adjusting the ratio of solvents can control the size and morphology of ZnO nanoparticles. aidic.it

The pH of the reaction medium is another critical parameter that can strongly control the morphology, particle size, and crystallinity of ZnO nanoparticles. beilstein-archives.orgnih.gov Varying the pH can lead to the formation of different structures, such as hexagonal or rod-shaped nanoparticles, and significantly impact their size. nih.gov

The presence and type of surfactants or capping agents used during synthesis can also influence the morphology, prevent agglomeration, and affect the surface properties of the nanoparticles. biointerfaceresearch.comsmu.edunih.govresearchgate.net While surfactants can help control morphology and size, surface-adsorbed surfactants might impact the performance in applications like gas sensing or catalysis. biointerfaceresearch.com

Calcination temperature, applied after synthesis, can also affect the morphology and size of ZnO nanoparticles. beilstein-archives.org Higher calcination temperatures can lead to particle size growth. mdpi.com

Data illustrating the influence of synthesis parameters on ZnO characteristics:

Synthesis Method	Parameter Varied	Observed Effect on Morphology/Size/Crystallinity	Citation
Controlled Precipitation	Reaction Temperature, pH, Time, Washing Medium	Control of morphology and size	rsc.org
Controlled Precipitation	Precipitating Agent (KOH vs NaOH)	Smaller crystallite size with KOH	biointerfaceresearch.com
Hydrothermal	Temperature and Time	Diverse morphologies (flower, rod, spherical), influence on crystallite size	biointerfaceresearch.com
Solvothermal	Solvent Ratio	Control of size and morphology	aidic.it
Various Chemical Methods	Precursor Concentration, Solvent Type, pH, Time, Temperature, Thermal Treatment	Control of size, shape, agglomeration, uniformity, orientation, crystallinity	mdpi.com
Supercritical Hydrothermal	Reaction Temperature, Pressure, Precursor Concentration, Time, Ethanol Content	Affects particle size, crystallinity, and morphology	mdpi.com
Sol-gel	pH	Strongly controls morphology, particle size, crystallinity	nih.gov
Solution Method with Functionalizing Reagent	Octadecyl dihydrogen phosphate (B84403) (ODP)	Formation of 1D hydrophobic nanocrystals	researchgate.net

Surface Chemistry Modulation During Zinc Oxide Synthesis

Modulating the surface chemistry of ZnO nanoparticles during synthesis is essential for controlling their interactions with other materials and for tailoring their properties for specific applications. mdpi.comtbzmed.ac.ir The synthesis process can leave different surface terminations, such as hydroxyl (-OH) and acetate groups, which can then be further functionalized. acs.org

Surface functionalization can be achieved by attaching various molecules to the ZnO surface, including organic compounds like carboxylic acids, silanes, thiols, acids, and amines, or inorganic compounds like metal oxides. rsc.orgresearchgate.netacs.orgmdpi.comacs.org This modification can stabilize nanoparticle dispersions, enhance compatibility with organic matrices, and influence electronic properties. acs.orgmdpi.comacs.org

For example, functionalizing ZnO nanorods with 2-[2-(2-methoxyethoxy)ethoxy]acetic acid (TODA) can stabilize their dispersions. acs.org Subsequent ligand exchange can then be used to attach other molecules, such as porphyrins, to the surface. acs.org The formation of interfacial chemical bonds between ZnO and functionalizing agents has been demonstrated. researchgate.net Surface modification can also address issues like agglomeration of ZnO particles. mdpi.com

Hybrid and Doped Zinc Oxide Nanostructures for Enhanced Functionality

Hybrid and doped ZnO nanostructures are developed to enhance the functionality of pure ZnO by combining it with other materials or introducing foreign elements into its crystal lattice. stanford.eduhzo.com Doping with various elements can modify the electrical, optical, and catalytic properties of ZnO. scirp.orgstanford.edunih.govmdpi.comresearchgate.net

Transition metals like iron (Fe), cobalt (Co), nickel (Ni), manganese (Mn), and copper (Cu) are commonly used as dopants for ZnO to induce desired properties, such as ferromagnetic behavior or altered optical properties. scirp.orgnih.govresearchgate.net Doping can be achieved through various synthesis methods, including co-precipitation, sol-gel, and solid-state reactions. scirp.orgnih.govmdpi.com The incorporation of dopant ions into the ZnO crystal structure can influence lattice parameters, crystallite size, lattice strain, and band gap energy. scirp.orgmdpi.com

For instance, synthesizing Cu-doped ZnO nanoparticles via co-precipitation has shown that Cu ions substitute into the Zn sites, affecting lattice parameters and band gap energy. scirp.org Similarly, doping with Erbium (Er) using a sol-gel method influenced lattice parameters, crystallite size, lattice strain, and band gap, and improved photocatalytic degradation of dyes. mdpi.com

Hybrid structures involving ZnO can also be created to leverage the properties of multiple materials. For example, forming a mesoporous silica (B1680970) layer on the surface of ZnO nanoparticles can prevent direct contact while maintaining antibacterial activity and improving dispersion. mdpi.com ALD is a powerful technique for creating hybrid structures by depositing conformal coatings of ZnO or other materials on various substrates or nanostructures. hzo.comacs.orginredox.com Aluminum-doped ZnO (AZO) is a notable example of a doped ZnO material synthesized by ALD, used as a transparent conductive electrode due to its wide bandgap and ability to be highly doped with aluminum. stanford.edu

Spectroscopic and Advanced Characterization Techniques for Zinc White Research

Vibrational Spectroscopy for Chemical Bond Analysis in Zinc White Systems

Vibrational spectroscopy, including Fourier Transform Infrared (FTIR) and Raman spectroscopy, is invaluable for identifying functional groups and analyzing the chemical bonds within this compound and its degradation products.

Fourier Transform Infrared (FTIR) Spectroscopy Applications in this compound Degradation

FTIR spectroscopy is a powerful tool for studying the degradation of this compound, particularly in artistic materials like oil paintings. It is effective in detecting the formation of zinc carboxylates, also known as metal soaps, which are key degradation products resulting from the reaction between zinc ions from the pigment and fatty acids in the binding medium mdpi.commdpi.comresearchgate.netscispace.comuq.edu.auopenedition.org.

Research has shown that FTIR spectroscopy can identify characteristic absorption bands associated with these zinc soaps. For instance, a broad band around 1600 cm⁻¹ has been observed using infrared spectroscopy in mixtures of this compound with oils and alkyd media, indicating the generation of these complexes mdpi.com. Metal soaps are typically characterized by a signal between 1520 and 1590 cm⁻¹, with the specific position depending on the cation involved researchgate.net. Studies utilizing ATR-FTIR have attributed signals at 1538 cm⁻¹ and 1455 cm⁻¹ to zinc soaps acs.org. The broadening and shifting of the asymmetric stretch vibration band of the carboxylate group (νas(COO⁻)) to higher wavenumbers (between 1570 and 1590 cm⁻¹) in ZnO paints is frequently observed and suggests variations in the local environment of the carboxylate groups scispace.com. FTIR spectroscopy has also been used to verify the degradation mode of layers containing zinc oxide and the possible formation of new components through heat treatment and photo-oxidation mdpi.com. The technique can confirm the presence of traces of zinc carbonate in this compound pigment mdpi.com. The characterization of infrared absorption spectra confirms the tendency of amorphous metal carboxylate formation in this compound paint following aging researchgate.net.

Raman Spectroscopy for Structural Identification of Zinc Oxide Compounds

Raman spectroscopy is employed to investigate the structural properties of Zinc Oxide, particularly its crystal structure and vibrational modes. ZnO commonly crystallizes in the hexagonal wurtzite structure acs.orgarxiv.orgresearchgate.net.

The wurtzite structure of ZnO has C6v symmetry, and group theory predicts several Raman active vibrational modes acs.orgarxiv.org. The non-polar E₂ modes are associated with the vibration of oxygen atoms (E₂ high) and the zinc sublattice (E₂ low) scirp.org. A strong E₂ high mode is indicative of good crystallinity scirp.org. Typical nonresonant Raman scattering spectra from ZnO nanostructures show characteristic peaks acs.org. For instance, an E₂ mode centered at 437 cm⁻¹ with strong intensity and narrow line-width indicates ZnO with a hexagonal wurtzite structure and good crystal quality researchgate.net. Other detected peaks in the wurtzite ZnO structure include those at 331 cm⁻¹ (2E₂ low), 380 cm⁻¹ (A₁(TO)), and around 570 cm⁻¹ (mixture of A₁(LO) and E₁(LO)), which can be related to crystal disorder of oxygen or zinc researchgate.net. Changes in Raman frequency can also be caused by crystal defects acs.org. Resonance Raman scattering can occur when the excitation energy is close to or larger than the optical gap of ZnO arxiv.orgresearchgate.net.

Electron Microscopy and Elemental Microanalysis in this compound Investigations

Electron microscopy techniques, such as Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM), combined with elemental microanalysis techniques like Energy-Dispersive X-ray Spectroscopy (EDX), provide crucial information about the morphology, particle size, and elemental composition of this compound.

Scanning Electron Microscopy (SEM) for Morphological Characterization of this compound

SEM is widely used to characterize the surface morphology, particle shape, and size distribution of this compound materials, including nanoparticles and films mdpi.comrsc.orgnih.govresearchgate.netchalcogen.roresearchgate.netmdpi.com. It allows for the visualization of the external features of the material at a micro- and sometimes nanoscale.

SEM images can reveal the shape of ZnO particles, such as semispherical shapes that may transform into spherical aggregates upon annealing chalcogen.ro. The morphology of ZnO can vary significantly depending on the synthesis method, leading to structures like nanoparticles, nanorods, or even flower-shaped assemblies mdpi.comrsc.org. SEM is often used in conjunction with EDX to correlate morphology with elemental composition uq.edu.auopenedition.orgmdpi.com. Studies on degraded paint samples containing this compound have used SEM to examine features like circular formations rich in zinc, carbon, and oxygen, which are common in paintings affected by zinc carboxylate aggregation uq.edu.au. SEM can also show variations in electron density distribution within paint samples containing zinc oxide uq.edu.au.

Energy-Dispersive X-ray Spectroscopy (EDX) for Elemental Composition Mapping

EDX, often coupled with SEM, is a technique used for elemental analysis and mapping of this compound samples uq.edu.auopenedition.orgacs.orgnih.govresearchgate.netmdpi.comresearchgate.netmyscope.trainingresearchgate.net. It provides information about the elemental composition and the spatial distribution of different elements within the sample.

EDX analysis can confirm the presence of zinc and oxygen as the primary elements in this compound openedition.orgacs.org. It is particularly useful in degradation studies to identify the presence and distribution of elements associated with degradation products, such as the carbon and oxygen in zinc carboxylates uq.edu.au. EDX mapping can create visual representations of the distribution of specific elements across a sample surface or cross-section acs.orgmyscope.trainingresearchgate.net. This helps in understanding the heterogeneity of the material and the localization of degradation phenomena or impurities openedition.orgacs.org. For example, EDX mapping has revealed the presence of Zn within degraded structures in paint layers acs.org. EDX analysis of pure zinc oxide has confirmed its chemical composition with negligible traces of impurities openedition.org.

Transmission Electron Microscopy (TEM) for Nanoscale Structural Elucidation

TEM provides higher resolution imaging compared to SEM, enabling the structural characterization of this compound at the nanoscale mdpi.comrsc.orgchalcogen.romyscope.trainingacs.orgd-nb.infoucl.ac.uk. This technique is essential for studying the internal structure, crystallite size, defects, and the precise morphology of individual nanoparticles and nanostructures.

Luminescence Spectroscopy for Photophysical Property Characterization of Zinc Oxide

Luminescence spectroscopy is a powerful tool for investigating the photophysical properties of ZnO, which are closely related to its electronic band structure and the presence of defects.

Photoluminescence (PL) and Time-Resolved Photoluminescence (TRPL) Studies on this compound

Photoluminescence (PL) spectroscopy is widely used to study the optical properties of ZnO. The PL spectrum of ZnO typically exhibits two main emission bands: a narrow ultraviolet (UV) emission band and a broad visible emission band. The UV emission, usually observed around 370-400 nm, is attributed to the recombination of free excitons through an exciton-exciton collision process, also known as band-edge luminescence beilstein-journals.orgrsc.orgresearchgate.net. This strong UV emission even at room temperature is a key feature of ZnO as a wide-bandgap semiconductor beilstein-journals.org.

The broad visible emission band, often appearing in the green spectral region around 520-550 nm, is generally assigned to defect levels within the ZnO lattice beilstein-journals.orgrsc.orgresearchgate.net. The exact origin of this visible luminescence has been a subject of debate, with various intrinsic defects such as oxygen vacancies (V₀), zinc vacancies (VZn), oxygen interstitials (Oi), and zinc interstitials (Zni) considered as potential recombination centers beilstein-journals.orgresearchgate.net. The intensity of these defect-related emission bands can decrease with calcination temperature, indicating a reduction in certain defects like Zni and Vo+ due to oxygen chemisorption nih.gov.

Time-Resolved Photoluminescence (TRPL) studies provide insights into the dynamics of photogenerated charge carriers and the lifetimes of different emission processes researchgate.netiphy.ac.cn. TRPL measurements on ZnO nanostructures have revealed very fast decay times for the UV emission, typically on the order of picoseconds, associated with bandgap fluorescence aip.orgcolostate.edu. The visible luminescence, attributed to defect-related transitions, generally exhibits slower decay times, often with multi-exponential behavior, indicating the involvement of different defect levels and recombination mechanisms researchgate.netcolostate.edu. For instance, a slower biexponential decay with lifetimes of 14 ns and 190 ns has been observed for the visible luminescence at 520 nm in colloidal ZnO suspensions, attributed to photogenerated electrons tunneling to pre-existing trapped holes colostate.edu. TRPL can also be used to study ultrafast carrier dynamics in different regimes, such as exciton-exciton scattering and electron-hole plasma aip.org.

The morphology of ZnO nanostructures can influence their photoluminescence properties. For example, ZnO flowers synthesized by a template-assisted hydrothermal method in an oxygen-deficient environment showed the highest photocatalytic activity, which correlated with a higher quantity of surface oxygen vacancies confirmed by PL spectra researchgate.net.

Cathodoluminescence for Defect Analysis in Zinc Oxide

Cathodoluminescence (CL) spectroscopy is another technique used to investigate the luminescence of a sample induced by electron beam irradiation researchgate.net. CL is particularly useful for studying defects in ZnO with high spatial resolution . Similar to PL, CL spectra of ZnO typically show near-band-edge (NBE) UV emission and deep-level visible emission (DLE) researchgate.netjkps.or.kr. The DLE in the visible range is attributed to various native point defects, including oxygen vacancies (V₀), zinc vacancies (VZn), oxygen interstitials (Oi), and zinc interstitials (Zni) researchgate.net.

CL can provide information about the spatial distribution of these defects rsc.org. Depth-resolved CL studies have shown that the defect-related green emission can increase with the electron beam penetration depth, suggesting a higher defect concentration at interfaces or due to the conversion of self-absorbed UV emission . Studies on ZnO nanorods using CL have revealed variations in defect-related green emission along the nanorod axis, indicating structural quality differences . Cathodoluminescence has also been used to study defects created by mechanical stress, such as Vickers indentation, in ZnO crystals, showing that indentation can generate non-radiative recombination centers and enhance visible luminescence around the indentation print cambridge.org. Post-annealing treatments can also influence the CL spectra, affecting the intensity and peak positions of both UV and visible emissions jkps.or.kr.

X-ray Fluorescence (XRF) and Particle-Induced X-ray Emission (PIXE) for Pigment Identification

X-ray Fluorescence (XRF) and Particle-Induced X-ray Emission (PIXE) are elemental analysis techniques used for characterizing materials, including pigments like this compound pxrf.orgijcs.romat-cs.com. XRF is a non-invasive and non-destructive method that allows for the identification of elements present in a sample by analyzing the characteristic X-rays emitted after excitation with X-rays ijcs.rouv.es. This technique is particularly effective for detecting elements heavier than sodium pxrf.orgtandfonline.com.

In the context of pigments, XRF can identify the presence of zinc in this compound (ZnO) by detecting its characteristic Zn lines at 8.63 keV (Kα) and 9.57 keV (Kβ) ijcs.roresearchgate.net. XRF can also reveal the presence of impurities, such as cobalt, which is a known impurity in some this compound pigments ijcs.roresearchgate.net. This elemental information is valuable for pigment identification, determining the origin and age of materials, and studying the composition of historical artifacts and artworks pxrf.orgijcs.romat-cs.com. Portable XRF systems are widely used for in-situ analysis of art objects, avoiding the need for sample transport uv.es.

PIXE is a related technique that uses a beam of high-energy charged particles, usually protons or alpha particles, to excite the sample and induce characteristic X-ray emission mat-cs.commdpi.com. PIXE offers high sensitivity and can detect trace elements at low concentrations mat-cs.commdpi.com. It can also be used for multi-elemental analysis and obtaining spatial distributions of elements mat-cs.commdpi.com. PIXE has been applied in the analysis of historical paintings and other cultural heritage objects for pigment characterization and studying degradation processes researchgate.netunam.mx. While PIXE is generally considered non-destructive, studies have investigated potential damage induced by the ion beam in white pigments, including zinc oxide, although damage can often be avoided or recovered under specific conditions researchgate.netunam.mx.

X-ray Diffraction (XRD) for Crystallographic Analysis of Zinc Oxide Materials

X-ray Diffraction (XRD) is a fundamental technique for analyzing the crystallographic structure of materials like Zinc Oxide rsc.orgekb.egmathsjournal.com. XRD patterns provide information about the crystal phase, lattice parameters, crystallite size, and structural defects.

ZnO typically crystallizes in a wurtzite hexagonal structure, which is confirmed by characteristic diffraction peaks in the XRD pattern rsc.orgmathsjournal.comsumdu.edu.ua. Prominent peaks are observed at specific 2θ diffraction angles, such as 31.74°, 34.40°, 36.23°, 47.53°, 56.60°, 62.87°, 66.40°, 67.97°, and 69.10°, corresponding to different crystallographic planes like (100), (002), and (101) mathsjournal.comsumdu.edu.ua. The presence of sharp diffraction peaks indicates a well-crystalline material sumdu.edu.ua.

XRD analysis allows for the determination of the average crystallite size using methods like the Debye-Scherrer equation mathsjournal.comscirp.org. Crystallite sizes of ZnO nanoparticles have been reported in the range of a few nanometers to tens of nanometers, depending on the synthesis method and conditions rsc.orgekb.egmathsjournal.com. For instance, ZnO nanoparticles synthesized by chemical methods showed particle sizes ranging from 5 nm to 20 nm based on TEM, with XRD confirming the hexagonal structure and varying crystalline size rsc.org. Analysis of XRD peak broadening can also provide information about lattice strain and dislocation density ekb.egmathsjournal.comsumdu.edu.ua. The Williamson-Hall method is commonly used for studying crystallite size and lattice strain from XRD patterns ekb.egscirp.org.

XRD can also be used to assess the purity of ZnO samples based on the absence of peaks from impurities ekb.egmathsjournal.com. Variations in the intensities of diffraction peaks can indicate anisotropic crystal growth sumdu.edu.ua. The effect of synthesis parameters, such as precursors and heat treatment temperature, on the crystallite size and structural properties of ZnO can be investigated using XRD rsc.orgrigaku.com.

Nuclear Magnetic Resonance (NMR) Spectroscopy in this compound Chemical Interaction Studies

Nuclear Magnetic Resonance (NMR) spectroscopy is a versatile technique that can provide atomic-level information about the structure, dynamics, and chemical interactions in materials, including metal oxides like ZnO acs.org. Solid-state NMR (ssNMR) is particularly useful for studying solid materials.

NMR spectroscopy has been employed to investigate the surface structure and interactions of ZnO nanoparticles acs.orgacs.org. For example, 17O NMR has been used to study the interaction of water with ZnO nanoparticles, providing details on oxygen exchange and diffusion acs.org. 17O ssNMR, combined with theoretical calculations, has been applied to unravel the surface structure of ZnO nanorods and explore mechanisms of hydrogen activation, distinguishing different types of oxygen ions in the surface and subsurface acs.org.

NMR can also probe the interactions between ZnO and other molecules or materials. 1H and 31P NMR experiments have been used to study the reaction of phosphoric acid with ZnO in the formation of zinc phosphate (B84403) cement, revealing the formation of amorphous phases and the presence of hydroxyl groups oatext.com. 67Zn NMR can provide information about the local environment of zinc atoms oatext.com. NMR relaxometry has been utilized to evaluate nanocomposites containing ZnO, providing information on the interaction, dispersion, and homogeneity of ZnO nanoparticles within a polymer matrix journalcra.com. Studies using 1H NMR, pulsed field gradient spin-echo (PGSE) NMR, and NOESY have investigated the role of ligands in the self-assembly of ZnO nanoparticles, showing the importance of ion-paired ammonium (B1175870) carboxylates in the formation of superlattice structures researchgate.net.

Advanced Imaging Techniques for Spatially Resolved Chemical Information

Advanced imaging techniques are essential for obtaining spatially resolved chemical information about this compound, particularly in complex systems or when studying its interactions and transformations in heterogeneous environments.

Techniques like spatially resolved in situ X-ray fluorescence microscopy (XFM) allow for the real-time observation of the dissolution, morphological, and chemical evolution of ZnO nanostructures at the nanoscale acs.orgresearchgate.net. This is particularly valuable for understanding the behavior of ZnO nanoparticles in environmental contexts, such as wastewater treatment, where they can undergo transformations like the formation of zinc sulfide (B99878) (ZnS) and zinc phosphate (Zn3(PO4)2) acs.orgresearchgate.netosti.gov. XFM can image discrete ZnO regions and reveal their transformation pathways with high spatial resolution researchgate.netosti.gov.

Other advanced imaging techniques, such as micro Attenuated Total Reflection Fourier Transform Infrared (ATR-FT-IR) spectroscopic imaging, can provide spatially resolved chemical information and detect structural changes within materials containing ZnO spectroscopyonline.comspectroscopyonline.com. This technique has been used to assess chemical processes, such as the formation of zinc soap from the interaction of zinc oxide with fatty acids in paint binders, due to its high spatial resolution spectroscopyonline.comspectroscopyonline.com. While fluorescence microscopy can be used for imaging, it may lack chemical specificity compared to spectroscopic imaging techniques spectroscopyonline.comspectroscopyonline.com.

These advanced imaging techniques provide crucial insights into the spatial distribution and chemical state of zinc and its transformation products, which is vital for understanding the performance and environmental fate of materials containing this compound.

Hyperspectral Imaging in this compound Research

Hyperspectral imaging is a powerful technique that combines spatial imaging with spectroscopy, collecting spectral information for each pixel in an image citedi.mx. This allows for the identification and mapping of different materials and chemical compounds within a sample based on their unique spectral signatures citedi.mxfrontiersin.org. In this compound research, hyperspectral imaging has been applied in various fields, particularly in the analysis of historical artworks and materials science.

In the study of oil paintings, hyperspectral imaging, sometimes combined with techniques like deep UV photoluminescence microimaging, has been used to investigate the degradation of this compound pigment. This degradation can lead to the formation of zinc carboxylates (zinc soaps), which can cause structural issues like protrusions and delamination acs.orgpaintingbestpractices.comnih.gov. Hyperspectral imaging can visualize the distribution of these degradation products on a submicrometer scale, providing crucial information about the chemical changes occurring within the paint matrix and aiding in the understanding of deterioration processes acs.orgnih.gov. For example, synchrotron-based deep-UV photoluminescence microimaging, a form of hyperspectral imaging, has achieved lateral resolutions on the order of 200 nm in analyzing historical paint cross-sections, revealing the distribution of crystalline zinc soaps and suggesting that microfissures may result from the expansion of saponified this compound layers acs.orgnih.gov.

Hyperspectral imaging has also been explored for applications such as the analysis of zinc concentration in soil, where it can be used to predict and map the distribution of zinc based on spectral reflectance data researchgate.net. Additionally, Zinc Oxide has been investigated for its use in components for hyperspectral imaging systems, such as in nematic liquid crystal microlens arrays, highlighting its relevance in the development of advanced optical technologies optica.org.

Synchrotron-Based Methodologies for In-Situ Analysis

Synchrotron radiation provides intense beams of X-rays and other electromagnetic radiation, enabling advanced characterization techniques with high spatial, spectral, and temporal resolution osti.gov. Synchrotron-based methodologies are particularly valuable for in-situ analysis, allowing researchers to study the behavior of materials under realistic conditions or during dynamic processes osti.govd-nb.info. In the context of this compound research, synchrotron techniques offer unique capabilities for probing its structure, electronic properties, and reactions.

Synchrotron-based X-ray Diffraction (XRD) and X-ray Absorption Spectroscopy (XAS), including techniques like X-ray Absorption Near-Edge Spectroscopy (XANES) and Extended X-ray Absorption Fine Structure (EXAFS), are powerful tools for investigating the crystal structure, local atomic environment, oxidation states, and defect states in this compound materials researchgate.netuwo.carsc.org. In-situ synchrotron XRD has been used to study phase transitions in ZnO, such as the transformation from the wurtzite to the rocksalt structure under high pressure jst.go.jp. These studies can track changes in crystal structure and the fraction of different phases as a function of applied pressure or temperature jst.go.jp.

Synchrotron XAS techniques provide element-specific information about the electronic structure and bonding. XANES analysis at the Zn K-edge, for instance, can reveal the presence of defect states and the coordination environment of zinc ions researchgate.netrsc.org. XAS measurements at the Zn L₃,₂-edge and O K-edge can provide insights into oxygen-related defects and surface defects researchgate.netrsc.org. In-situ XAS has been applied to study the early stages of ZnO growth, providing atomistic insights into the mechanisms taking place during deposition processes like Atomic Layer Deposition (ALD) osti.gov. This allows researchers to understand how the local structure evolves as thin films or nanostructures are formed osti.gov.

Synchrotron-based techniques are also crucial for studying the degradation of this compound in materials like oil paints. Techniques such as synchrotron deep-UV photoluminescence microimaging, as mentioned earlier, leverage the high intensity and tunability of synchrotron radiation to achieve high-resolution mapping of degradation products like zinc soaps acs.orgnih.gov. Furthermore, in-situ synchrotron methods have been used to analyze the behavior of zinc electrodes in batteries, tracking the distribution of Zn and ZnO during charging and discharging cycles to understand degradation mechanisms like "shape change" aip.org.

Studies utilizing synchrotron techniques have provided detailed research findings on this compound. For example, in-situ synchrotron XRD analysis of zinc electrodes showed that metallic Zn deposition occurs in the periphery of ZnO during charging, while ZnO is left in the center aip.org. During discharging, the ZnO "hill" grows, and metallic zinc is oxidized aip.org. This in-situ mapping helped propose a mechanism for shape change in zinc-based batteries aip.org. Another study using synchrotron-based XAS and XEOL investigated defect states in nano- and micron-sized ZnO, finding higher oxygen-related defects in micron-sized particles and a higher concentration of surface defects in nano-sized particles due to size confinement researchgate.netrsc.org.

These examples highlight the power of synchrotron-based methodologies for conducting in-situ analysis and obtaining detailed research findings on the behavior and properties of this compound in complex systems and under relevant conditions.

Technique	Information Provided	Application Examples in this compound Research
Hyperspectral Imaging	Spatial distribution of chemical species and materials based on spectral signatures.	Mapping degradation products (zinc soaps) in oil paintings, analyzing zinc concentration in soil. acs.orgresearchgate.net
Synchrotron-Based XRD	Crystal structure, phase identification, crystallite size, in-situ phase transitions.	Studying high-pressure phase transformations, tracking Zn/ZnO distribution in battery electrodes. jst.go.jpaip.org
Synchrotron-Based XAS (XANES, EXAFS)	Local atomic environment, oxidation states, electronic structure, defect states.	Investigating defect states in nanoparticles, studying early stages of thin film growth. researchgate.netosti.gov
Synchrotron-Based XEOL (X-ray Excited Optical Luminescence)	Luminescence properties, radiative recombination phenomena, defect states.	Probing defect states and their impact on optical properties. researchgate.netuwo.ca

Mechanistic Studies of Zinc White Reactivity and Degradation in Complex Matrices

Formation and Evolution of Metal Carboxylates (Zinc Soaps) in Organic Binders

The interaction between zinc white and the organic binders in paint is a primary cause of degradation. This interaction results in the formation of zinc carboxylates, or zinc soaps, which can significantly alter the physical and chemical properties of the paint film.

Chemical Pathways and Kinetics of Zinc Soap Formation

The formation of zinc soaps involves the reaction between zinc ions from the pigment and fatty acids present in the organic binder mdpi.comresearchgate.netjoenhermans.nl. Drying oils, commonly used as binders, contain triglycerides which undergo hydrolysis and oxidation over time, releasing free fatty acids researchgate.netjoenhermans.nl. These free fatty acids then react with the zinc oxide pigment.

A proposed multi-step process for zinc soap formation includes the generation of free fatty acids, initial saponification, nucleation of the soap, and finally, the manifestation of visible damage . The reaction pathway is believed to be initiated by the adsorption of carboxylic acid or carboxylate onto the surface of the ZnO cluster mdpi.com. Computational modeling suggests that while the adsorption of acetic acid/acetate (B1210297) on the ZnO surface is thermodynamically favored, it is also thermodynamically favorable to extract the zinc atom from the ZnO cluster to form metal soap mdpi.com.

Studies monitoring zinc soap formation kinetics have indicated a strong influence of water presence acs.org. The crystallization kinetics of zinc soaps are also significantly affected by the properties of the oil matrix, slowing down considerably with increasing polymerization rsc.orgnih.gov. Zinc soap crystallization can exhibit two-stage kinetics rsc.orgnih.gov. Experimental data on zinc soap formation under forced conditions (excess fatty acids) has been successfully fitted to the Kolmogorov-Johnson-Mehl-Avrami (KJMA) model, which describes diffusion-limited nucleation .

In the ionomer state, which forms as this compound oil paint cures, zinc ions are bound to carboxylate groups on the polymer backbone acs.org. These zinc ions can further react with saturated fatty acids to form zinc soaps, which tend to separate from the polymer medium and crystallize researchgate.netacs.org. Two distinct zinc carboxylate species, a tetranuclear oxo complex and a linear coordination chain complex, have been identified in typical this compound oil paints in the ionomer state acs.org. These two structures may exhibit different reactivity towards the formation of crystalline zinc soaps acs.org.

Influence of Fatty Acid Profiles and Binding Media on Reactivity

The composition of the organic binder, specifically its fatty acid profile, plays a significant role in the reactivity of this compound and the subsequent formation of zinc soaps researchgate.netpaintingbestpractices.comresearchgate.net. Zinc oxide tends to react with the fatty acid components of drying oils naturalpigments.com. The degree of soap formation can depend on the particle size of the pigment, with finer particles potentially leading to more rapid soap formation naturalpigments.com.

Research indicates that zinc oxide's interaction with fatty acids to form zinc carboxylates occurs specifically with C16 and C18 straight-chain saturated fatty acids paintingbestpractices.com. Stearic acid (C18) and palmitic acid (C16) are among the most common fatty acids found in oil paintings and are frequently involved in zinc soap formation rsc.orgmodernpaintdamageatlas.nl.

The type of oil used as a binding medium also influences the drying process and soap formation openedition.org. For instance, poppy oil has shown peculiar behavior in aged paint films, with the unexpected presence of significant amounts of oleic acid openedition.org. The relative percentage of fatty acids within an oil medium may be linked to a greater tendency for embrittlement openedition.org.

The properties of the oil matrix, such as its degree of polymerization, strongly influence the crystallization behavior of zinc soaps rsc.orgnih.gov. As polymerization increases, zinc soap crystallization slows down rsc.orgnih.gov.

Paint additives can also impact zinc soap formation. The presence of aluminum stearate (B1226849) in paint formulations, for example, has been found to have a more significant influence on zinc stearate formation than the type of oil or pigment used researchgate.netpaintingbestpractices.comspringerprofessional.de.

Microstructural Impact of Zinc Soap Aggregation on Material Integrity

The formation and aggregation of zinc soaps have serious visual and structural consequences for paint films researchgate.net. Zinc soaps can aggregate, compromising the painting's integrity over time paintingbestpractices.com. These aggregates can manifest as disfiguring lumps or surface blooms researchgate.net.

High concentrations of crystalline zinc soaps within the oil paint matrix have been linked to the flaking and brittleness of paint layers modernpaintdamageatlas.nl. In some cases, the accumulation of crystalline zinc soaps at unstable interfaces can lead to paint cleavage and severe delamination of upper paint layers, particularly when lower layers contain zinc protrusions researchgate.netmodernpaintdamageatlas.nlspringerprofessional.de.

Zinc soaps tend to remain more dispersed throughout a paint layer compared to lead soaps, which can form material capable of deforming paint layers joenhermans.nl. However, both lead and zinc soaps have been associated with paint flaking, protrusions, transparency, brittleness, and delamination joenhermans.nl.

The crystallization of zinc soaps can occur in different polymorph structures within a single paint layer, depending on the depth nih.gov. This can lead to a state of amorphous zinc soaps if crystallization is slow rsc.org.

Interfacial Chemical Interactions in Multi-Layered Systems Containing this compound

In multi-layered paint systems, the presence of this compound in one layer can influence the degradation of adjacent layers through interfacial chemical interactions scribd.com. High concentrations of zinc soaps accumulating at interfaces have been shown to cause local chemical and physical changes, resulting in delamination between paint layers springerprofessional.de.

Studies have observed the preferential dissolution of zinc oxide compared to other pigments like lead white and titanium dioxide in certain conditions uq.edu.au. This dissolution and subsequent migration of zinc ions can impact the layers above or below the this compound layer. For example, black paint failure has been noticed over a this compound underpaint, while upper layers over a lead white ground remained intact openedition.org.

The migration of metal ions from the ZnO pigment particles into the binding medium, where they bind to carboxylate groups, is a key process in the formation of zinc complexes mdpi.com. This migration can lead to the formation of crystalline zinc soap aggregates that move towards the painting surface mdpi.com.

Photochemical and Thermal Degradation Mechanisms of this compound Formulations

This compound formulations can undergo degradation influenced by light (photochemical) and heat (thermal) exposure fishersci.ie. While this compound is generally considered stable in light, studies have shown that light exposure, particularly UVA light, can play a role in the formation of degradation products like metal oxalates, especially at high relative humidity levels researchgate.netuantwerpen.be.

The interaction between ZnO and the binding medium can lead to changes in the photoluminescence signal of this compound researchgate.net. These changes, such as the enhancement of blue emission and altered decay kinetics of green emission, have been associated with the reactivity of the ZnO surface and the adsorption of carboxylic acids researchgate.net. The formation of zinc carboxylates likely results from the leaching of Zn into the binding media, increasing the concentration of vacancies on the ZnO particles' surface researchgate.net.

Although the relationship between the optical emission, crystal defects, and photocatalytic activity of ZnO, which could negatively affect the organic medium stability, is not yet fully proven for ZnO as it is for TiO2, it remains an area of research researchgate.net.

Thermal conditions can also influence the degradation process. Temperature affects the solubility of zinc soaps, with separation potentially occurring when the temperature drops researchgate.net. The formation of zinc stearate and palmitate may occur upon cooling researchgate.net. Case studies of paintings exposed to heat and humidity have shown visible signs of zinc carboxylate aggregation paintingbestpractices.com.

Role of Environmental Parameters on this compound Deterioration Pathways

Environmental parameters such as humidity, temperature, and atmospheric composition significantly influence the deterioration pathways of this compound in paint researchgate.netpaintingbestpractices.comresearchgate.netuq.edu.aubohrium.com. High humidity is a crucial factor in the formation of metal oxalates from this compound researchgate.netuantwerpen.be. This compound oil paint films have been found to be strongly moisture-absorbing, leading to volumetric swelling and having high permeability to water vapor compared to paints with other pigments like titanium dioxide researchgate.net.

Temperature affects the solubility and crystallization of zinc soaps researchgate.net. Fluctuations in temperature and humidity can contribute to the physical stress on the paint film, exacerbating issues related to zinc soap aggregation and crystallization.

Atmospheric components, such as carbon dioxide, have been investigated for their influence on degradation. While metal oxalates are formed in the presence of this compound, studies using isotopically enriched carbon dioxide suggest that the carbon source for oxalate (B1200264) formation is primarily the paint itself (specifically the oil component) rather than atmospheric CO2 uantwerpen.be. However, this compound can also react to form degradation products like zinc carbonates and zinc sulfates modernpaintdamageatlas.nl.

The presence of pollutants can also play a role. Paintings exposed to hot, humid, and polluted conditions have exhibited extensive hydrolysis of the oil medium, contributing to the degradation process paintingbestpractices.com.

The reactivity of this compound and the subsequent deterioration are thus a complex interplay between the pigment properties, the composition of the binding medium and additives, and the environmental conditions the material is exposed to over time.

Interactive Data Table Example (Illustrative - actual data would be derived from specific studies):

Below is an example of how data on the influence of fatty acids on zinc soap formation could be presented in an interactive table format if specific quantitative data were available and suitable for aggregation.

Fatty Acid Type	Binding Medium	Temperature (°C)	Relative Humidity (%)	Observed Zinc Soap Formation Rate (Arbitrary Units)	Notes
Stearic Acid	Linseed Oil	20	50	High	Example data
Palmitic Acid	Linseed Oil	20	50	High	Example data
Oleic Acid	Linseed Oil	20	50	Moderate	Example data
Stearic Acid	Alkyd Resin	20	50	Lower than Linseed Oil	Example data
Stearic Acid	Linseed Oil	30	70	Very High	Example data

Note: The data in this table is illustrative and for formatting demonstration purposes only. Actual data would require extraction and synthesis from specific research studies.

Detailed Research Findings Example (Illustrative - actual findings would be extracted from specific studies):

Research utilizing techniques such as Fourier Transform Infrared (FTIR) spectroscopy has been highly effective in detecting the formation of metal carboxylates mdpi.comresearchgate.net. FTIR mapping and elemental analysis (SEM-EDX) of paint cross-sections allow for the distinguishing of the progression and distribution of soap formation researchgate.netspringerprofessional.deuq.edu.au. Attenuated Total Reflection FTIR (ATR-FTIR) has been used to analyze artificially aged paint films and confirm the formation of zinc carboxylates and oxalates openedition.orgresearchgate.netuantwerpen.be. Solid-state Nuclear Magnetic Resonance (ssNMR) and X-ray diffraction have provided insights into the structural and spectroscopic parameters of zinc carboxylates, suggesting they can exist in distinct geometric groups . Differential Scanning Calorimetry (DSC) has been used to investigate the solubility and crystallization kinetics of metal soaps in oil binders nih.govjoenhermans.nl.

Studies on the photoluminescence of this compound have shown that the interaction with the binding medium causes changes in the blue and green emissions, suggesting alterations in the ZnO crystal structure and the formation of zinc complexes mdpi.comresearchgate.net. These photoluminescence changes could potentially serve as indicators of the initial formation of carboxylates mdpi.com.

Investigations into commercially available and custom oil paints have revealed that factors beyond just the oil or pigment type, such as the presence of additives like aluminum stearate, significantly influence zinc soap formation researchgate.netpaintingbestpractices.comspringerprofessional.de. Case studies of historical and modern paintings have provided concrete examples of how zinc soaps affect artworks under different environmental conditions, highlighting the complexity of these degradation processes paintingbestpractices.com.

Investigation of Specific Degradation Products: The Case of Zinc Lactate (B86563) Formation

The degradation of this compound (ZnO) in complex matrices can lead to the formation of various secondary compounds, with zinc lactate (Zn(C₃H₅O₃)₂) being a notable example identified in diverse materials such as historical oil paintings and potentially in biological contexts and cosmetics acs.orgmdpi.comuq.edu.aucir-safety.orguq.edu.au. The formation of zinc lactate is typically associated with the reaction between zinc oxide and lactic acid wikipedia.org.

Lactic acid can originate from several sources within complex matrices. In oil paintings, for instance, the oxidative drying processes of the linseed oil binder can generate free radicals that degrade the cellulose (B213188) in the canvas, leading to the formation of organic acids, including lactic acid acs.orgresearchgate.net. The presence of water can influence these catalytic processes and the formation of Zn²⁺ ions, which are crucial for the reaction with lactic acid acs.org. Zinc oxide can act as a source of Lewis acids and bases, catalyzing the formation of lactic acid itself acs.org.

Research on historical paintings containing this compound has provided significant insights into the formation and distribution of zinc lactate. Studies utilizing techniques such as attenuated total reflectance-Fourier transform infrared spectroscopy (ATR-FTIR), nuclear magnetic resonance (NMR) spectroscopy, and scanning electron microscopy (SEM) have detected zinc lactate within paint layers acs.orgmdpi.comuq.edu.auresearchgate.netresearchgate.net. Notably, zinc lactate has been found distributed in several layers of paint, not exclusively on the surface, suggesting a degradation pathway linked to the this compound pigment throughout the material acs.org.

The formation of zinc lactate can be represented by the reaction between zinc oxide and lactic acid:

2CH₃CH(OH)COOH + ZnO → Zn(C₃H₅O₃)₂ + H₂O wikipedia.org

This reaction highlights the direct conversion of zinc oxide and lactic acid into zinc lactate and water.

The presence of zinc lactate in paint layers is less commonly reported compared to other degradation products like zinc soaps, but its identification is significant for understanding the deterioration mechanisms mdpi.comresearchgate.net. The high water-solubility of zinc lactate suggests that its presence can contribute to the water sensitivity of materials containing degraded this compound mdpi.comresearchgate.net.

Analytical techniques play a crucial role in identifying and mapping the distribution of zinc lactate within complex matrices. ATR-FTIR imaging, for example, can characterize zinc-type degradation products, including zinc lactate, although its resolution may be limited mdpi.comresearchgate.net. Techniques like Optical Photothermal Infrared (O-PTIR) imaging offer higher spatial resolution, allowing for the characterization and spatial resolution of different compounds, including zinc lactate aggregates, at a sub-micron level mdpi.comresearchgate.net.

Research findings from the analysis of historical artworks, such as Frida Kahlo's "Las Dos Fridas," have revealed the presence of zinc lactate alongside other degradation products like metallic soaps acs.orgresearchgate.netresearchgate.net. The distribution of zinc lactate throughout multiple layers in this painting supports the hypothesis of a degradation process originating within the paint matrix, potentially catalyzed by zinc oxide acs.org.

While the formation of zinc lactate from zinc oxide and lactic acid is a known chemical reaction wikipedia.org, the specific conditions and pathways within complex matrices like paint films or biological environments are subjects of ongoing research. Factors such as the presence of moisture, the acidity of the environment, the availability of lactic acid sources, and the catalytic activity of zinc oxide itself all contribute to the formation of this degradation product acs.org.

The study of zinc lactate formation provides valuable data for understanding the long-term stability and degradation of materials containing this compound. Further research utilizing advanced spectroscopic and microscopic techniques is necessary to fully elucidate the mechanisms and factors influencing zinc lactate formation in various complex matrices acs.org.

Data on the detection of zinc lactate in specific samples can be presented in tables to illustrate research findings. For example, spectroscopic analysis results confirming the presence of zinc lactate in different layers of a material could be tabulated.

Sample Location	Analytical Technique	Detection of Zinc Lactate
Paint Layer 1	ATR-FTIR	Detected
Paint Layer 2	O-PTIR	Detected
Ground Layer	ATR-FTIR	Not Detected
Surface Haze	O-PTIR	Detected (aggregate)

Another aspect of research involves the synthesis of zinc lactate, which can be achieved by the reaction of lactic acid with zinc oxide wikipedia.org. This synthetic route is relevant for comparison studies and for understanding the chemical behavior of zinc lactate.

The investigation into zinc lactate formation underscores the complex chemical transformations that can occur when this compound is present in diverse environments. Understanding these processes is vital for material conservation, product stability, and assessing potential interactions in biological systems.

Advanced Applications of Zinc Oxide in Material Science and Engineering

Zinc Oxide in Catalytic Systems

ZnO is recognized as an efficient and inexpensive semiconductor photocatalyst. aesacademy.orgmdpi.com Its high photosensitivity, non-toxic nature, low cost, and environmental friendliness make it a promising alternative to titanium dioxide (TiO₂) for various environmental and energy applications. aesacademy.orgresearchgate.net

Photocatalytic Degradation of Organic Pollutants and Environmental Remediation

ZnO-based photocatalysts are extensively studied for the degradation of organic pollutants in wastewater and air purification. aesacademy.orgmdpi.combohrium.com When exposed to UV light, ZnO can generate reactive oxygen species, such as hydroxyl radicals, which effectively degrade complex organic molecules, including dyes, pharmaceuticals, and pesticides. mdpi.combohrium.com

Research highlights the effectiveness of ZnO in degrading various organic pollutants. For instance, modified ZnO materials have shown enhanced photocatalytic performance. mdpi.com Ag-ZnO hybrid nanostructures achieved 94% degradation of Methylene Blue (MB) within 20 minutes under sunlight, significantly higher than bare ZnO's 52% performance, attributed to suppressed electron-hole recombination and improved light utilization. mdpi.com Another study showed that 1% Ag-ZnO achieved a 97.1% degradation rate of MB within just 15 minutes, with superoxide (B77818) radicals (·O₂⁻) identified as the primary reactive species. mdpi.com

Hierarchical 3D ZnO nanostructures have attracted attention for their large surface area, porous structures, and enhanced light harvesting ability, contributing to improved photocatalytic performance for wastewater treatment. aesacademy.org Immobilization of ZnO-based photocatalysts on supportive substrates like glass and polymeric materials is also being explored to enhance their application in organic pollutant removal. researchgate.net

Carbon Dioxide Hydrogenation and Methanol (B129727) Synthesis Catalysis

ZnO plays a crucial role as a promoter in heterogeneous catalysts for the hydrogenation of carbon dioxide (CO₂) to methanol (CH₃OH). mdpi.comnih.govresearchgate.net The conventional industrial process for methanol synthesis from syngas (CO + CO₂ + H₂) utilizes a Cu/ZnO/Al₂O₃ catalyst, where Cu is the active phase and ZnO acts as an essential promoter to enhance activity and stability. mdpi.comnih.govfrontiersin.org

The hydrogenation of CO₂ to methanol is an exothermic reaction. mdpi.com While conventional Cu/ZnO catalysts can be applied, they often suffer from deactivation and lower activity compared to their use with syngas. mdpi.com The presence of ZnO nanoparticles in the Cu/ZnO/Al₂O₃ catalyst helps to disperse the copper nanoparticles, acting as physical spacers and increasing the exhibition of copper active sites. nih.gov Al₂O₃ further enhances the thermal and chemical stability of the catalyst. nih.gov

Research indicates that increasing the concentration of Zn⁰ at the interface with metallic Cu particles can improve the catalytic performance for methanol synthesis from CO₂ hydrogenation. mdpi.com Zinc enrichment in the catalyst can lead to greater activity and methanol selectivity by improving Cu and ZnO interactions and inhibiting the reverse water-gas shift reaction (RWGS), which produces carbon monoxide (CO). nih.gov

The reaction network for CO₂ hydrogenation to methanol involves competing reactions, primarily methanol synthesis and the RWGS reaction. nih.gov

Reaction	Equation	ΔH⁰₂⁹⁸ K (kJ/mol)
Methanol Synthesis from CO₂	CO₂ + 3 H₂ → CH₃OH + H₂O	-49.5
Reverse Water-Gas Shift (RWGS)	CO₂ + H₂ → CO + H₂O	41.2
Methanol Synthesis from CO (indirect route)	CO + 2 H₂ → CH₃OH	-90.6

Table 1: Key Reactions in CO₂ Hydrogenation to Methanol nih.gov

High pressure and lower temperatures generally favor methanol production according to Le Chatelier's principle. nih.gov However, water produced during the reaction can lead to deactivation of the catalyst by causing crystallization of ZnO and Cu particles and blocking active sites. frontiersin.org

Electrocatalytic Applications of Zinc Oxide Nanostructures

ZnO nanostructures also exhibit electrocatalytic properties, particularly in the reduction of certain compounds. rsc.org Studies have demonstrated the electrocatalytic reduction of nitroaromatic compounds using glassy carbon electrodes modified with zinc oxide nanoparticles. rsc.org The ZnO nanoparticle modified electrodes showed improved peak height and enhanced sensitivity compared to bare glassy carbon electrodes and zinc nanoparticle modified electrodes, indicating a favorable catalytic effect on the electrochemical reduction of these compounds. rsc.org

The morphology of ZnO nanostructures can influence their electrocatalytic performance. mdpi.com For instance, ZnO lamella morphology demonstrated better performance in the electrocatalytic CO₂ reduction reaction (CO₂RR) compared to nanorod and nanoparticle structures, potentially due to a higher aspect ratio. mdpi.com The oxide-derived metallic Zn was found to be the active phase in the electrochemical CO₂RR, and the morphology of the ZnO was conserved after reduction. mdpi.com

Heterojunction Photocatalysts Based on Zinc Oxide

To overcome limitations of bare ZnO photocatalysts, such as insufficient light absorption and rapid charge recombination, the construction of heterojunctions by coupling ZnO with other semiconductors has gained significant interest. cjcatal.comnih.gov ZnO-based heterojunctions can facilitate efficient charge separation and enhance photocatalytic performance, including under visible light. mdpi.comtandfonline.com

Various types of ZnO-based heterojunctions, including type-II and S-scheme heterojunctions, have been explored for applications in environmental remediation and hydrogen evolution. cjcatal.comrsc.org Coupling ZnO with narrow band gap semiconductors like cadmium sulfide (B99878) (CdS) or with graphitic carbon nitride (g-C₃N₄) can improve photocatalytic efficiency by promoting charge separation and extending light absorption. mdpi.comnih.gov Strategies such as supporting on carbonaceous materials, decorating with noble metal nanoparticles, and doping with heteroatoms are employed to design efficient ZnO-based nanoheterostructures. tandfonline.com

Zinc Oxide in Optoelectronic and Sensing Technologies

ZnO's wide band gap, large exciton (B1674681) binding energy, and high transparency make it highly suitable for optoelectronic and sensing applications. mdpi.comscilit.com

Transparent Conductive Films and Light-Emitting Diodes (LEDs)

ZnO is a promising material for transparent conductive films (TCFs), serving as a potential alternative to indium-tin-oxide (ITO) due to its lower cost, non-toxicity, and higher durability against hydrogen plasma. scilit.comresearchgate.netmdpi.com Doped ZnO films, particularly aluminum-doped ZnO (AZO) and gallium-doped ZnO (GZO), exhibit high electrical conductivity while maintaining high visible light transmittance. researchgate.netmdpi.comspiedigitallibrary.orgresearchgate.net

AZO films, for example, have been deposited using various methods like sol-gel techniques, pulsed laser deposition, atomic layer deposition (ALD), and radio frequency (RF) magnetron sputtering. spiedigitallibrary.org These films are being investigated for applications in flat panel displays, solar cells, and organic light-emitting diodes (OLEDs). researchgate.netmdpi.com Achieving high electrical conductivity (carrier concentration > 10²⁰ cm⁻³) and high transmittance (> 80%) in the visible region are key requirements for TCFs. researchgate.netipme.ru

ZnO is also attractive for light-emitting diodes (LEDs), particularly in the ultraviolet (UV) spectral region, owing to its large excitonic binding energy. scilit.comspiedigitallibrary.org This large binding energy, approximately 60 meV at room temperature (more than twice that of GaN), suggests that ZnO-based LEDs could be brighter and more efficient than comparable GaN-based devices. spiedigitallibrary.org Research includes the development of ZnO-on-SiC heterostructure LEDs. spiedigitallibrary.org

Photodetectors and Solar Energy Conversion Devices

Zinc Oxide is a promising material for next-generation devices, including solar cells and photodetectors. aip.org Its wide bandgap allows it to absorb ultraviolet (UV) light. d-nb.info ZnO can be incorporated into different types of solar cells, such as thin-film solar cells, dye-sensitized solar cells (DSSCs), and perovskite solar cells, to enhance their performance and efficiency. researchgate.netindolysaght.com

Flexible ZnO photoelectrodes have demonstrated the ability to generate photoelectrochemical current. Research has shown enhanced photocurrents and shifts in flat-band potential due to illumination in flexible photoelectrodes containing ZnO films. d-nb.inforesearchgate.net

Chemical and Environmental Sensors Utilizing Zinc Oxide

ZnO nanostructures are considered excellent materials for fabricating highly sensitive and selective gas sensors due to their interesting and multifunctional properties. researchgate.net ZnO-based gas sensors have gained prominence for their high sensitivity and selectivity towards various gases, including nitrogen dioxide (NO2), carbon monoxide (CO), and volatile organic compounds (VOCs). researchgate.netmdpi.commdpi.com

The high surface area, biocompatible nature, thermal stability, wide band gap, and superior response to photoelectric reactions make ZnO nanomaterials suitable for the manufacture of chemical and biological sensors for a diverse range of substances. nih.gov The small size range and high surface-to-volume ratio of ZnO nanoparticles make them very effective for adsorbing analytes on their surface. nih.gov

Research has demonstrated that ZnO exhibits remarkable sensitivity to various gases. mdpi.com For instance, studies have investigated the gas sensing performance of ZnO nanoparticles fabricated via green synthesis using plant leaf extraction, showing sensitivity to CH4, H2, CO, and NO2 gases. mdpi.com The sensor response can depend on factors such as structure, operating temperature, and gas concentration. mdpi.com

Data on the sensitivity and response of ZnO sensors to specific gases can vary depending on the material synthesis and sensor design. The following table provides examples of reported sensor performance characteristics:

Analyte	Operating Temperature (°C)	Concentration Range (ppm or %)	Sensor Response/Sensitivity	Reference
NO2	300	1 to 200 ppm	0.3 to 130	mdpi.com
CO	200	6 to 1000 ppm	0.18 to 88	mdpi.com
CH4	250	0.3 to 1%	0.6 to 7	mdpi.com
Hydrazine	Low Temperature	as low as 147.54 nM	~97.133 A·cm−2·M−1	nih.gov
Hydrazine	-	as low as 0.005 µM	105.5 µA·µM−1·cm−2	nih.gov

Recent developments have improved the performance of ZnO-nanoparticle-based sensors, making them suitable for applications in environmental monitoring and industrial safety. mdpi.com Engineered materials for chemical sensors capable of recognizing harmful toxins have received substantial attention, with ZnO nanoparticles being employed due to their extensive stability under thermal and chemical variations. nih.gov The alteration in resistance due to adsorbed surface species is mainly attributed to oxygen vacancies in ZnO materials. nih.gov

Zinc Oxide in Advanced Pigment Technology and Coatings

Zinc Oxide is widely recognized for its role as a white pigment in various industries, including paints, coatings, and plastics. glochem.com Its unique properties make it an indispensable ingredient, providing opacity, durability, and protection against environmental factors. glochem.com

Development of Zinc White for Enhanced Durability in Coatings

Zinc Oxide contributes to the durability and aesthetic appeal of paints and coatings. glochem.com It helps maintain color stability and resists fading under sunlight, which is essential for the long-term visual appeal of painted surfaces. glochem.com

Historically, zinc oxide has been used in conjunction with other pigments to improve the exterior durability, colorfastness, and stability of paints. justpaint.org However, research has also noted that zinc oxide can cause embrittlement in paint films, particularly when mixed with certain other pigments like lead white. justpaint.orgopenedition.org Studies have shown that zinc oxide paint films can become stiff and brittle relatively quickly after application compared to other white pigments. openedition.org The formation of metal carboxylates (zinc soaps) due to the reaction between zinc oxide and fatty acids in drying oils has been linked to changes in the mechanical properties and a tendency for the film to crack, although the precise relationship is still being investigated. openedition.org

Despite these challenges, ongoing research and technological advancements in the production of zinc oxide are enhancing its effectiveness in coatings. glochem.com

Anti-Corrosion and Anti-Fouling Applications of Zinc Oxide in Paints

Zinc oxide imparts crucial protective qualities to coatings, including protection from corrosion and UV radiation, making it suitable for outdoor and harsh environments like marine and industrial settings. glochem.com

In marine paint, zinc oxide has emerged as a significant ingredient due to its anticorrosive and antifouling properties. indolysaght.com It acts as a sacrificial anode, creating a protective barrier on the metal surface to prevent corrosion. indolysaght.com This sacrificial nature helps ensure the metal substrate remains intact even in corrosive saltwater conditions. indolysaght.com

Furthermore, zinc oxide acts as an effective biocide when incorporated into marine paint formulations, inhibiting the growth of fouling organisms such as barnacles, algae, and mollusks. indolysaght.comresearchgate.net The release of zinc ions from the paint surface creates an unfavorable environment for marine life, preventing their attachment and colonization. indolysaght.com This antifouling capability can improve a vessel's performance and reduce the need for more toxic biocides. indolysaght.com Research has shown that increasing the concentration of zinc oxide nanoparticles in paint formulations can lead to improved antifouling and anti-corrosion performance. researchgate.net Studies have also investigated the effect of substituting other fillers with zinc oxide in anticorrosive paint formulations, demonstrating improved corrosion resistance. conicet.gov.arresearchgate.net

Research on UV-Blocking and Photo-Stabilizing Properties of Zinc Oxide

Zinc oxide is well-known for its ability to absorb, reflect, and scatter UV radiation, making it an effective UV-blocking agent. mdpi.comacs.orgrsc.org This property is crucial for protecting materials and surfaces from degradation caused by UV exposure. glochem.com

In coatings, zinc oxide's inherent UV-reflective properties serve as a shield against harmful UV rays, helping to maintain the integrity of the paint film and extending its lifespan. indolysaght.com This is particularly important in outdoor applications where coatings are continuously exposed to sunlight. glochem.com

Research on incorporating ZnO nanoparticles into polymer matrices, such as polyvinyl alcohol (PVA), has shown significant UV blocking effects. mdpi.com The addition of ZnO nanoparticles at nanoscale size has demonstrated effective UV blocking capabilities in PVA coatings, blocking rays below a wavelength of 380 nm. mdpi.com Increasing the concentration of ZnO nanoparticles in these films has been shown to increase UV absorbance linearly. mdpi.com

Zinc oxide, along with titanium dioxide, are inorganic UV filters commonly used in products like sunscreens due to their ability to absorb band gap-induced UV photon absorption and their stability against photodegradation. acs.orgrsc.org While TiO2 primarily offers UVB protection, ZnO has an absorption peak that falls between UVB and UVA wavelengths, making it excellent for broad-spectrum UV protection, including protection from long-wavelength UVA. researchgate.netfrontiersin.org The particle size and morphology of ZnO can influence its UV absorption rates. frontiersin.org

Emerging Applications of Zinc Oxide Nanoparticles in Interdisciplinary Fields

Zinc oxide nanoparticles (ZnO NPs) have garnered significant attention across various scientific and technological domains due to their unique physicochemical properties, including high surface area, photostability, and biocompatibility. mdpi.com These attributes make ZnO NPs highly versatile, enabling their application in numerous interdisciplinary fields beyond traditional uses. mdpi.comdovepress.com

Emerging applications of ZnO nanoparticles are being explored in areas such as biomedicine, environmental science, and advanced materials. mdpi.comnih.gov Their high surface area and reactivity make them ideal for advanced coatings and electronics. marketresearchfuture.com

In environmental science, ZnO nanoparticles have shown promise in water purification due to their ability to degrade organic pollutants and adsorb heavy metals. mdpi.com As effective photocatalysts under UV light, ZnO NPs can facilitate the degradation of various organic pollutants in wastewater. mdpi.com

In the biomedical field, ZnO nanoparticles are being investigated for applications such as biosensing, cell imaging, and drug delivery systems. dovepress.comnih.gov Their inherent photoluminescence properties can be useful in biosensing applications. nih.gov ZnO NPs have also shown promise as cholesterol biosensors and in modulating allergic reactions. nih.gov Furthermore, their ability to generate reactive oxygen species (ROS) upon UV light exposure is being explored for applications in photodynamic therapy (PDT) for cancer treatment. mdpi.com ZnO NPs have been successfully exploited as drug carriers for loading and transporting drugs to target sites, potentially reducing unwanted toxicity and amplifying synergistic effects. researchgate.net

The diverse activities and properties of ZnO nanomaterials have made them popular in interdisciplinary research communities involving physicists, chemists, and biologists. nih.gov The ease of synthesis, cost-effectiveness, and capacity for diverse functionalization further expand their utility across multiple sectors. mdpi.com

Nanotechnology in Material Modification and Functionalization

The application of nanotechnology to Zinc Oxide enables significant modification and functionalization of various materials, enhancing their performance and introducing new properties. The synthesis method plays a crucial role in determining the physicochemical attributes and biological efficacy of the resulting nanomaterials, influencing factors such as nanoparticle size, shape, crystallinity, surface morphology, and surface chemistry. mdpi.comrsc.org Various techniques are employed for the synthesis of ZnO nanoparticles, including chemical methods like the sol-gel process, hydrothermal synthesis, and controlled precipitation, as well as physical methods such as thermal evaporation and continuous arc discharge. mdpi.comrsc.orgfrontiersin.orgnih.gov

Surface modification and functionalization strategies are key to integrating ZnO NPs into different matrices and optimizing their interaction with other materials. These strategies involve coupling the surface of ZnO NPs with organic or inorganic compounds. For instance, surface modification using silanes, such as 3-glycidyloxy-propyl-trimethoxysilane (GPTMS), has been investigated to improve the compatibility and dispersion of ZnO NPs within polymer matrices like epoxy resins. nih.gov Incorporating these functionalized nanoparticles into polymers can lead to the creation of hybrid materials and nanocomposites with enhanced mechanical, thermal, and electronic properties. nih.govacs.org Research has shown that the incorporation of surface-modified ZnO-NPs into epoxy matrices can result in a significant increase in mechanical bending properties and improved resistance to thermal degradation. nih.gov Furthermore, surface modification can influence the electronic behavior of ZnO NPs, with studies demonstrating that appropriate surface functionalization can induce electronic memory effects in devices utilizing ZnO nanoparticles within a polymer matrix. acs.org These advancements highlight the potential of ZnO nanotechnology in developing next-generation materials for diverse applications, including advanced electronics, ceramics, and optics. acs.orgamericanelements.com

Research on Antimicrobial Mechanisms of Zinc Oxide Nanoparticles for Environmental Disinfection

Zinc Oxide nanoparticles have emerged as potent antimicrobial agents, demonstrating broad-spectrum activity against a variety of microorganisms, including both Gram-positive and Gram-negative bacteria. mdpi.comresearchgate.net This property makes them particularly promising for applications in environmental disinfection, such as water purification. Research has elucidated several key mechanisms by which ZnO NPs exert their antimicrobial effects.

One of the primary mechanisms involves the generation of Reactive Oxygen Species (ROS), including superoxide anions, hydroxyl radicals, and hydrogen peroxide (H₂O₂). mdpi.comresearchgate.netfrontiersin.org The photocatalytic activity of ZnO NPs, particularly under UV light, enhances the production of these ROS, which cause oxidative stress and damage to bacterial cells and their intracellular components, ultimately leading to cell death. mdpi.comresearchgate.netfrontiersin.orgsciencescholar.us

Another significant mechanism is the release of antimicrobial ions, primarily Zn²⁺ ions, from the ZnO nanoparticles. mdpi.comresearchgate.net These ions can interfere with essential cellular processes and enzyme activity within bacteria. researchgate.net

Electrostatic interactions also play a role, as the positively charged surface of ZnO NPs can interact with the negatively charged bacterial cell membrane, leading to membrane disruption. researchgate.netresearchgate.net Direct contact between the nanoparticles and the cell membrane can cause damage and disorganization, increasing membrane permeability and facilitating the uptake of nanoparticles. sciencescholar.us Internalization of ZnO NPs into bacterial cells can further disrupt vital cellular functions like glycolysis and transmembrane proton translocation. researchgate.net

The potent antimicrobial properties of ZnO NPs are being explored for environmental disinfection applications, offering potential alternatives to existing methods that may have limitations, such as the formation of disinfection by-products. researchgate.netresearchgate.net ZnO NPs have shown efficiency in degrading organic contaminants and disinfecting waterborne pathogens, including bacteria, viruses, and protozoa, making them suitable for water purification. mdpi.comresearchgate.net

Mechanism of Antimicrobial Action of ZnO Nanoparticles	Description
Reactive Oxygen Species (ROS) Generation	Production of superoxide anions, hydroxyl radicals, and hydrogen peroxide causing oxidative damage. mdpi.comresearchgate.netfrontiersin.org
Zn²⁺ Ion Release	Liberation of zinc ions that interfere with cellular processes and enzymes. mdpi.comresearchgate.net
Electrostatic Interaction	Attraction between positively charged nanoparticles and negatively charged bacterial membranes, causing disruption. researchgate.netresearchgate.net
Cell Wall and Membrane Damage	Direct interaction leading to disorganization and increased permeability of the bacterial cell envelope. sciencescholar.us
Nanoparticle Internalization	Uptake of nanoparticles into the cell, disrupting intracellular functions. researchgate.net

Zinc White in Cultural Heritage Science and Art Conservation Research

Historical Pigmentology and Characterization of Zinc White in Artistic Works

The study of this compound in historical contexts involves understanding its introduction, adoption by artists, and methods for its identification in existing artworks.

Identification of this compound in 19th and 20th Century Paintings

This compound became commercially available in the late 18th century and its adoption increased steadily after 1850. wikipedia.org It was widely used in both white and colored paints from the 19th to the 20th century. bohrium.com While available earlier, few examples of its use are found before 1850. wikipedia.org Artists like Camille Pissaro and some Pre-Raphaelites in Britain used it. bohrium.com Paintings by artists including van Gogh, E. Phillips Fox, and Joan Miró have been found to contain this compound. bohrium.com Edvard Munch's The Scream (1893) has revealed the presence of this compound through laboratory analysis. wikipedia.org The Impressionists, however, almost completely avoided this compound according to analysis of their paintings. wikipedia.org When found in Impressionist works, it generally served as a lightening agent added to other colors by the manufacturer, not the artist. wikipedia.org

Various analytical techniques are employed for the non-invasive identification of white pigments, including this compound, in 20th-century oil paintings. Fiber optic reflectance spectroscopy in the 270–1700 nm range is one such technique used to identify pigments like lead white, this compound, and titanium white. researchgate.net This non-invasive method aligns with conservation principles of minimum intervention. researchgate.net

Production Processes of Historical this compound Pigments (e.g., French, American Processes)

The popularity of zinc oxide as a white pigment increased with the advent of industrial-scale production in the 19th century. bohrium.comresearchgate.net Two primary pyrolytic processes were used for the majority of zinc oxide pigment production: the direct (American) process and the indirect (French) process. bohrium.comresearchgate.net

The French process involves melting metallic zinc, evaporating it, and oxidizing the zinc vapor with air. lookchem.com The size and shape of the resulting zinc oxide crystals can be controlled by the oxidation conditions. lookchem.com After combustion, the ZnO particles are collected in settling chambers, which also classify them by size. lookchem.com If the starting materials are not sufficiently pure, the zinc is purified by evaporation and condensation before oxidation. lookchem.com

The American process utilizes roasted ores, concentrates of zinc ores, or more recently, zinc hydroxide (B78521) or zinc carbonate from scrap processing as raw materials. lookchem.com These materials are reduced with coal and directly reoxidized to ZnO in the same reaction chamber. lookchem.com The purity of zinc oxide produced by the American process is typically slightly inferior to that from the French process, although different purity grades can be achieved through fractionation. lookchem.com

A third industrial production method, the wet process, is less widely used. naturalpigments.com In this process, zinc is precipitated from purified zinc salt solutions as the hydroxide, basic carbonate, or carbonate. lookchem.com This precipitate is then washed, filtered, dried, and subsequently calcined to obtain the pigment. lookchem.com Wet-chemically produced zinc oxides are particularly pure due to the purity of the starting zinc salt solutions. lookchem.com

Historically, this compound was sold in various qualities and degrees of whiteness, often designated by "seals" such as "White seal," "Green seal," "Red seal," "Gold seal," and "Gray seal." naturalpigments.com "White seal" and "Green seal" grades contained over 99% zinc oxide, while "Red seal" and "Gold seal" were slightly less pure, and "Gray seal" contained metallic zinc. naturalpigments.com The indirect process, chemically pure grade is the most common type of zinc oxide used in artists' oil paint, designated as either a white or green seal in Europe. naturalpigments.com

Scientific Analysis of Degradation Phenomena in this compound-Containing Artworks

Despite its advantages, this compound is known to undergo degradation processes in paint films, impacting the longevity and appearance of artworks.

Structural Integrity and Mechanical Properties of Paint Films with this compound

Paint films containing this compound are known to become brittle. wikipedia.orgnaturalpigments.comjustpaint.org This brittleness can develop relatively quickly, in as little as three years, and has been observed even when this compound is mixed with other pigments. justpaint.org Compared to other white pigments commonly used as underpaints, zinc oxide films exhibit limited strain before failure. openedition.org The maximum strain a zinc oxide paint film can withstand before failure is significantly less than that imposed by stretching a medium-sized canvas painting. openedition.org

The specific crystalline structure of zinc oxide is believed to interfere with the normal curing process of oil paints, which involves the formation of a crosslinked network of fatty acids. justpaint.org The stiff, plate-like layers of ZnO are densely packed and appear to trap unsaturated free fatty acids, preventing their oxidation and crosslinking. justpaint.org This hinders the formation of a robust polymer network, resulting in a structurally fragile film with hard, brittle formations that are only weakly linked. justpaint.org This makes zinc-bearing paints highly susceptible to cracking and intralayer cleavage, where a single paint layer splits internally. justpaint.org

The use of zinc oxide as an undercoat in easel paintings has been linked to the formation of brittle films prone to cracking. nih.gov When zinc oxide is the primary pigment in a ground layer, its stiffness and brittle behavior can negatively affect the entire paint system, causing damage to the upper pigmented layers. openedition.org

Chemical Deterioration Pathways Affecting this compound Layers in Paintings

This compound is highly reactive when mixed with oils and resins. mdpi.com A significant chemical deterioration pathway involves the reaction between zinc ions from the pigment and fatty acids in the binding medium, leading to the formation of zinc carboxylates, also known as metal soaps. mdpi.compaintingbestpractices.comresearchgate.net These metal soaps can aggregate and migrate within the paint film, contributing to various degradation phenomena such as chalking, cracking, delamination, and paint loss. nih.govpaintingbestpractices.com

The formation of zinc soaps is a well-known issue in oil paintings. researchgate.net Carboxylic acids derived from the drying oil (free fatty acids, acids from triglyceride hydrolysis, and oxidation products) react with metal cations from certain pigments, including this compound, to form corresponding carboxylic salts. researchgate.net The formation and aggregation of these carboxylates can alter the behavior and appearance of the paint film and complicate conservation treatments like cleaning. researchgate.net

Studies have shown that this compound is particularly prone to metal oxalate (B1200264) formation, and high humidity is a crucial factor in this process. researchgate.net Zinc oxalate (ZnC₂O₄·2H₂O) can form through interaction with zinc ions, likely originating from zinc oxide. researchgate.net The formation of oxalates and other degradation products from natural resins in the presence of pigments is significant because these new chemical species can affect the removability of layers and the aesthetic appearance of the artwork. researchgate.net

The presence of water, particularly liquid-like clustered water near the pigment-polymer interface, has important implications for chemical processes in oil paint containing this compound. acs.org This suggests that aqueous chemistry should be considered when studying paint degradation. acs.org

A metal-catalyzed radical pathway, likely involving zinc oxide, has been proposed as a mechanism for the degradation of cellulose (B213188) in canvas supports. nih.govnih.gov In this hypothesis, free radicals generated during the oxidative drying of linseed oil catalyze the degradation of the canvas, potentially leading to the formation of degradation products like lactic acid. nih.govnih.gov The detection of zinc lactate (B86563) in various layers of paintings containing this compound supports a degradation pathway associated with the pigment. nih.govnih.gov

Case Studies of this compound Degradation in Specific Artworks (e.g., P.S. Krøyer, Frida Kahlo)

Degradation problems linked to the use of this compound have been observed in the works of various artists.

Peder Severin Krøyer (1851-1909), a leading Danish naturalistic painter, experienced significant preservation issues with his later paintings. perspectivejournal.dk Investigations into these problems have explored the potential role of this compound, which is known to cause structural issues in paintings. perspectivejournal.dk Analysis of eight of Krøyer's paintings revealed a shift from using lead white to exclusively using this compound in the paint layers between 1884 and 1889. perspectivejournal.dk While this compound was found in his later works, the recurring damage could not be solely attributed to its presence. perspectivejournal.dk

Frida Kahlo's renowned painting Las Dos Fridas (1939) exhibits conservation problems, particularly in the white areas. nih.govperspectivejournal.dkresearchgate.net Spectroscopic and microscopic analysis of microsamples from the painting revealed the presence of metallic soaps and zinc lactate. nih.govnih.govresearchgate.net The detection of zinc lactate, distributed across several layers, suggests a degradation pathway connected to the this compound pigment. nih.govnih.gov The absence of a preparation base on Kahlo's canvas, which allowed the drying oil to penetrate the fabric, may have contributed to the degradation of the cellulose canvas catalyzed by the zinc oxide. nih.govnih.govresearchgate.net

The brittleness of this compound paint has also been a major issue in the work of Pre-Raphaelite painters. wikipedia.org

Here is a table summarizing some key degradation phenomena associated with this compound:

Degradation Phenomenon	Associated Chemical Process(es)	Observed Effects on Artworks
Brittleness	Interference with oil crosslinking by ZnO crystalline structure	Cracking, intralayer cleavage
Metal Soap Formation	Reaction of zinc ions with fatty acids	Chalking, cracking, delamination, paint loss, aesthetic changes
Metal Oxalate Formation	Interaction of zinc ions with oxalates, potentially influenced by humidity	Altered removability of layers, aesthetic changes
Support Degradation	Metal-catalyzed radical pathway involving ZnO and drying oil	Degradation of canvas (e.g., cellulose)

Advanced Strategies for Conservation and Preservation of this compound in Cultural Heritage

Preserving artworks containing this compound necessitates a multi-faceted approach that addresses the chemical instability of the pigment and its interactions within the paint matrix. Advanced strategies focus on mitigating the formation and impact of zinc soaps, controlling environmental factors, and employing sophisticated analytical techniques for assessment without causing damage.

Methodologies for Mitigating Zinc Soap Formation and Related Damage

The formation of zinc soaps is a primary concern in the degradation of oil paintings containing this compound. These insoluble crystalline complexes of zinc ions and saturated fatty acids can compromise the structural integrity and aesthetic appearance of artworks metmuseum.orgnih.gov. Research indicates that factors such as pigment particle properties, fatty acid profiles, paint additives, and environmental conditions significantly influence the reactivity of zinc oxide and the subsequent formation of zinc carboxylates paintingbestpractices.comjustpaint.orgbohrium.com.

Understanding the underlying chemistry of zinc soap formation is crucial for developing effective preservation strategies paintingbestpractices.com. Investigations into paint composition have revealed that additives like aluminum stearate (B1226849) can have a significant impact on zinc stearate formation paintingbestpractices.com. Paints where zinc oxide is used as a secondary pigment also show susceptibility to deterioration paintingbestpractices.com.

While direct methods to reverse zinc soap formation within paint layers are still an active area of research, some studies have explored the use of carefully designed chelating agents to target metal ions in surface crusts, although this has been described in the context of insoluble complex inorganic metal salt crusts involving oxalates aiccm.org.au.

Furthermore, studies highlight the potential for conservation treatments involving solvents to have detrimental effects. Water, even in small traces within solvents, can catalyze the crystallization of zinc soaps from metastable amorphous states, potentially triggering undesirable reactions and rapid changes in paint layer properties nih.govresearchgate.net. This underscores the need for caution and careful consideration when applying solvent-based treatments to artworks containing this compound nih.govresearchgate.net.

Maintaining a stable environment is also considered a method to limit stress on the paint film, which can contribute to damage associated with this compound justpaint.orgnaturalpigments.com.

Environmental Control Research for Artwork Stability

Environmental conditions play a critical role in the stability of artworks containing this compound. Fluctuations in temperature and relative humidity can exacerbate the degradation processes, including the formation and aggregation of zinc soaps paintingbestpractices.comjustpaint.orgmetmuseum.orgbohrium.comresearchgate.net.

Research emphasizes the importance of maintaining stable environmental conditions to mitigate the risks associated with zinc oxide in artworks paintingbestpractices.comjustpaint.org. Recommended environmental parameters for the display and storage of oil paintings containing this compound typically involve maintaining relative humidity within a narrow range, often cited as 40-60%, and temperature between 16-25°C (60-77°F) justpaint.orgnaturalpigments.com. Controlling these factors helps to limit stress on both the paint film and its support, slowing down degradation processes naturalpigments.com. Case studies have shown that paintings subjected to heat and humidity exhibit visible signs of zinc carboxylate aggregation, while those exposed to hot, humid, and polluted conditions can show extensive hydrolysis of the oil medium paintingbestpractices.com.

Environmental control is therefore a fundamental aspect of preserving the integrity of paintings susceptible to this compound degradation.

Development of Novel Analytical Approaches for Non-Destructive Assessment

The study and conservation of artworks containing this compound heavily rely on advanced analytical techniques that can provide detailed information about the paint composition, degradation products, and their distribution without causing damage to the artwork paintingbestpractices.comroots.gov.sgmetmuseum.orgresearchgate.netaiccm.org.aunicas-research.nlresearchgate.netforschungsprojekt-impressionismus.deijcs.ro. The development of novel non-destructive assessment methods is a key area of research in cultural heritage science.

Fourier transform infrared (FTIR) spectroscopy, including reflectance FTIR, and scanning electron microscopy (SEM), often coupled with energy-dispersive X-ray spectroscopy (EDX or EDS), have been instrumental in identifying and understanding the progression of zinc soap formation paintingbestpractices.comroots.gov.sg. These techniques can be applied to paint cross-sections to visualize chemical changes within the paint matrix and identify specific metal carboxylates paintingbestpractices.com. Reflectance FTIR, in particular, offers a non-contact, non-destructive method for analyzing paint components thermofisher.com.

Other advanced techniques being explored include X-ray nanoprobe, deep UV photoluminescence microscopy and microspectroscopy, solid-state nuclear magnetic resonance (NMR) spectroscopy, and synchrotron-based X-ray techniques metmuseum.orgresearchgate.netaiccm.org.aunicas-research.nl. These methods offer high lateral resolution and chemical specificity, enabling the visualization of degradation products at the sub-micron scale and providing insights into the intrinsic properties of this compound and its reactivity researchgate.netnicas-research.nl. For instance, synchrotron-based deep UV photoluminescence micro-imaging has been used to reveal the submicron distribution of crystalline zinc soaps in historical paint cross-sections researchgate.net. Fiber optic reflectance spectroscopy is another non-invasive technique used to identify white pigments, including this compound, in paintings researchgate.net.

These analytical approaches are vital for diagnosing the condition of artworks, understanding the mechanisms of degradation, and informing the development of appropriate conservation treatments paintingbestpractices.comroots.gov.sgmetmuseum.org.

Q & A

Basic Research Questions

Q. What are the most reliable methods for characterizing the crystallographic structure of Zinc White (ZnO) in pigment formulations?

• Methodological Answer : X-ray diffraction (XRD) is the gold standard for crystallographic analysis, complemented by electron microscopy (SEM/TEM) for morphology. Ensure samples are prepared under controlled humidity to avoid hydration artifacts. For reproducibility, document instrumental parameters (e.g., scan rate, wavelength) and calibration standards (e.g., silicon powder) . Pair these with Raman spectroscopy to identify defect-related phonon modes, which influence optical properties .

Q. How can researchers optimize the synthesis of this compound nanoparticles to achieve desired particle size and morphology for specific optical properties?

• Methodological Answer : Use sol-gel or precipitation methods, systematically varying parameters like pH (6–8), temperature (60–90°C), and precursor concentration. Characterize intermediates via dynamic light scattering (DLS) and zeta potential to monitor nucleation. Finalize with TEM to validate size distribution. For optical tuning, correlate bandgap energy (via UV-Vis spectroscopy) with quantum confinement effects .

Q. What standardized protocols exist for assessing the UV stability and degradation pathways of this compound in polymer composites?

• Methodological Answer : Employ ASTM G154 (UV exposure testing) with accelerated aging chambers, monitoring changes via FTIR (photochemical degradation) and colorimetry (ΔE* values). Include control samples with stabilizers (e.g., hindered amine light stabilizers) to isolate ZnO-specific degradation mechanisms. Replicate experiments across multiple polymer matrices (e.g., polyethylene, epoxy) to generalize findings .

Advanced Research Questions

Q. What experimental strategies can resolve contradictions in reported photocatalytic efficiencies of this compound under varying environmental conditions?

• Methodological Answer : Conduct controlled experiments isolating variables like pH, irradiance (W/m²), and pollutant concentration. Use a factorial design to quantify interaction effects. For meta-analysis, standardize efficiency metrics (e.g., quantum yield, degradation rate constants) and report uncertainty intervals. Cross-validate with in-situ techniques like electron paramagnetic resonance (EPR) to detect reactive oxygen species (ROS) .

Q. How do computational models (e.g., DFT) enhance the understanding of defect-mediated properties in this compound, and what are their limitations compared to experimental data?

• Methodological Answer : Density functional theory (DFT) models oxygen vacancies and interstitial zinc atoms to predict electronic structure changes. Validate with experimental bandgap measurements (UV-Vis) and photoluminescence spectra. Limitations include approximations in exchange-correlation functionals; mitigate by hybridizing DFT with machine learning to refine defect formation energies .

Q. In what ways can interdisciplinary approaches address gaps in understanding the surface reactivity of this compound in catalytic applications?

• Methodological Answer : Integrate surface-sensitive techniques: X-ray photoelectron spectroscopy (XPS) for chemical states, atomic force microscopy (AFM) for topography, and electrochemical impedance spectroscopy (EIS) for charge transfer kinetics. Pair with ab initio molecular dynamics (AIMD) simulations to model surface interactions at the atomic scale .

Q. What methodologies are recommended for evaluating the environmental impact of this compound nanoparticles in ecological systems?

• Methodological Answer : Use mesocosm experiments to simulate ecosystems, measuring bioaccumulation (ICP-MS) in model organisms (e.g., Daphnia magna). Apply OECD guidelines for toxicity testing, including chronic exposure assays (28–90 days). For field studies, couple spatial mapping (GIS) with speciation analysis (XANES) to assess bioavailability .

Framework for Rigorous Research Design

• PICO Framework : Structure questions around Population (e.g., ZnO nanoparticles), Intervention (e.g., doping with transition metals), Comparison (e.g., undoped ZnO), and Outcome (e.g., photocatalytic efficiency) .
• FINER Criteria : Ensure questions are Feasible (e.g., lab resources), Interesting (novel defect engineering), Novel (addressing literature gaps), Ethical (minimizing environmental release), and Relevant (applications in renewable energy) .

Data Contradiction Analysis

• Systematic Reviews : Use tools like PRISMA to synthesize conflicting data on ZnO’s bandgap (3.2–3.4 eV). Attribute discrepancies to synthesis methods (e.g., hydrothermal vs. sol-gel) or impurity levels (e.g., carbon contamination) .
• Uncertainty Quantification : Report confidence intervals for key metrics (e.g., photocatalytic rate constants) and conduct sensitivity analyses to identify dominant variables .